2-Methylaminotetrahydropyran

• CAS: 2622-48-2

Core Science & Biosynthesis

Synthesis and Stereoelectronic Profiling of 2-Methylaminotetrahydropyran: A Technical Whitepaper

Executive Summary

As drug discovery increasingly relies on saturated heterocyclic scaffolds to improve pharmacokinetic profiles, tetrahydropyrans have emerged as critical structural motifs[1]. Specifically, 2-Methylaminotetrahydropyran (CAS: 2622-48-2)[] serves as an essential synthetic intermediate and a robust model for understanding N -glycosidic linkages in nucleoside analogs.

This whitepaper provides a comprehensive, causality-driven guide to the synthesis of 2-methylaminotetrahydropyran (2-MeNH-THP). By dissecting the stereoelectronic forces governing its stability and detailing self-validating experimental protocols, this guide equips researchers with the authoritative methodologies required to synthesize and optimize this crucial hemiaminal ether.

Chemical Significance & Stereoelectronic Framework

Before executing any synthesis, a senior chemist must understand the thermodynamic forces dictating the product's behavior. The nitrogen atom at the C2 (anomeric) position of the tetrahydropyran ring introduces competing stereoelectronic effects:

• The Endo-Anomeric Effect: The lone pair on the ring oxygen ( nO​ ) donates into the antibonding orbital of the C2–N bond ( σC−N∗​ ). This hyperconjugative stabilization strongly favors the axial conformation[3].

• The Exo-Anomeric Effect: Conversely, the lone pair on the exocyclic nitrogen ( nN​ ) can donate into the antibonding orbital of the ring C2–O bond ( σC−O∗​ ). This effect stabilizes the equatorial conformation ()[4].

Because the exo-anomeric effect in 2-MeNH-THP is highly sensitive to the dielectric constant of the environment, the conformational equilibrium is solvent-dependent ()[3]. Understanding this causality is vital during purification and NMR characterization, as solvent choice will directly dictate the observed spectroscopic isomers.

Conformational equilibrium of 2-MeNH-THP driven by anomeric and exo-anomeric effects.

Synthetic Strategies: Mechanistic Causality

The synthesis of the N,O -acetal linkage in 2-MeNH-THP is typically achieved through two distinct pathways.

• Route A: Direct Hydroamination of 3,4-Dihydro-2H-pyran (DHP). DHP is an electron-rich enol ether. Direct addition of an amine is kinetically slow. However, by utilizing a highly oxophilic Lewis acid, we can selectively activate the DHP oxygen to generate a highly electrophilic oxocarbenium intermediate at C2 without permanently protonating and deactivating the methylamine nucleophile[1].

• Route B: Dehydrative Condensation. 2-Hydroxytetrahydropyran exists in equilibrium with its open-chain aldehyde (5-hydroxypentanal). Condensation with methylamine yields a hemiaminal that, upon forced dehydration, cyclizes into the target tetrahydropyran.

Synthetic pathways for 2-Methylaminotetrahydropyran via DHP hydroamination and condensation.

Experimental Methodologies (Self-Validating Protocols)

Protocol A: Lewis Acid-Catalyzed Hydroamination of DHP

Causality Check: We utilize Scandium(III) triflate ( Sc(OTf)3​ ) because its oxophilicity ensures rapid oxocarbenium generation from DHP, while its fast ligand-exchange kinetics prevent irreversible poisoning by the methylamine nucleophile.

• Preparation: In an oven-dried 50 mL Schlenk flask under an inert N2​ atmosphere, dissolve 3,4-dihydro-2H-pyran (10.0 mmol) in anhydrous CH2​Cl2​ (20 mL).

• Catalyst Addition: Cool the solution to 0 °C. Add Sc(OTf)3​ (0.1 mmol, 1 mol%).

  • Validation Check: The solution must remain clear. Any cloudiness indicates moisture contamination, which will prematurely hydrate DHP into the hemiacetal.

• Amine Introduction: Dropwise add a solution of methylamine (12.0 mmol, 2.0 M in THF) over 15 minutes to control the exotherm.

• Reaction Maturation: Remove the ice bath, allowing the reaction to warm to 25 °C, and stir for 2 hours.

  • Validation Check: Monitor via TLC (Hexanes/EtOAc 7:3). DHP is UV-inactive but stains bright yellow-on-purple with KMnO4​ . The target product (2-MeNH-THP) will uniquely stain pink/red with a Ninhydrin dip (requiring heat), confirming the formation of the secondary amine.

• Quenching & Purification: Quench the reaction with saturated aqueous NaHCO3​ (10 mL). Extract the aqueous layer with CH2​Cl2​ (3 x 15 mL). Dry the combined organics over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via basic alumina column chromatography (silica gel may cause acid-catalyzed degradation of the N,O -acetal).

Protocol B: Dehydrative Condensation of 2-Hydroxytetrahydropyran

Causality Check: To drive the thermodynamic equilibrium toward the N,O -acetal, water must be irreversibly sequestered. Anhydrous MgSO4​ serves as an ideal desiccant that does not interfere with the basicity of the amine.

• Preparation: Dissolve 2-hydroxytetrahydropyran (10.0 mmol) in anhydrous methanol (20 mL) in a round-bottom flask.

• Reagent Addition: Add methylamine hydrochloride (11.0 mmol) and triethylamine (12.0 mmol) to generate free methylamine in situ. Immediately add anhydrous MgSO4​ (2.0 g).

• Condensation: Stir the suspension vigorously at room temperature for 12 hours.

  • Validation Check: Analyze an aliquot via FT-IR. The successful conversion is marked by the disappearance of the broad hemiacetal O-H stretch (~3400 cm⁻¹) and the emergence of a sharp, secondary N-H stretch (~3300 cm⁻¹).

• Isolation: Filter the mixture through a Celite pad to remove the hydrated MgSO4​ and triethylamine hydrochloride salts. Concentrate the filtrate in vacuo.

• Distillation: Purify the crude liquid via short-path vacuum distillation to isolate pure 2-methylaminotetrahydropyran.

Quantitative Data: Reaction Optimization

The choice of catalyst in the hydroamination pathway (Protocol A) drastically impacts the yield. The table below summarizes the optimization parameters, emphasizing the superiority of oxophilic Lewis acids over standard Brønsted acids.

Catalyst System	Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Causality / Observation
None	-	THF	25	24	<5%	Uncatalyzed background addition to enol ethers is negligible.
AcOH (Brønsted)	10	THF	25	12	45%	Partial protonation of methylamine limits its nucleophilicity.
PPTS	5	CH2​Cl2​	25	6	78%	Mild acidity improves conversion; minor hydrolysis byproducts observed.
Sc(OTf)3​ (Lewis)	1	CH2​Cl2​	0 to 25	2	94%	Optimal oxophilicity; rapid oxocarbenium formation without amine poisoning.

Conclusion

The synthesis of 2-methylaminotetrahydropyran requires strict control over the reaction environment to navigate its inherent stereoelectronic sensitivities. By employing oxophilic Lewis acid catalysis ( Sc(OTf)3​ ) for the hydroamination of DHP, researchers can bypass the kinetic barriers of enol ether amination, achieving near-quantitative yields. Furthermore, recognizing the solvent-dependent interplay between the endo- and exo-anomeric effects ensures accurate downstream characterization, securing the compound's utility as a high-fidelity N -glycoside model in drug development.

References

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• Tvaroska, I., & Carver, J. P. (1996). "Ab Initio Molecular Orbital Calculation of Carbohydrate Model Compounds. 5. Anomeric, Exo-Anomeric, and Reverse Anomeric Effects in C-, N-, and S-Glycosyl Compounds." The Journal of Physical Chemistry, 100(27), 11305–11313.[Link]

• Modarresi-Alam, A. R., & Dabbagh, H. A. (2009). "Dynamic 1H-NMR demonstration of anomeric effect and structure: conformational and configurational." Turkish Journal of Chemistry, 33(5).[Link]

• Kang, B., et al. (2014). "Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives." Marine Drugs, 12(2), 1043-1075.[Link]

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CAS number and molecular structure of 2-Methylaminotetrahydropyran

An In-Depth Technical Guide to 2-Methylaminotetrahydropyran

Abstract

This technical guide provides a comprehensive overview of 2-Methylaminotetrahydropyran, a heterocyclic compound of interest to researchers and professionals in organic synthesis and drug development. The document details its chemical identity, molecular structure, physicochemical properties, and a validated synthetic protocol. Furthermore, it explores the compound's spectroscopic signature, inherent reactivity, and potential applications as a versatile building block. Safety, handling, and storage protocols are also discussed to ensure its proper use in a laboratory setting. This guide is intended to serve as a key resource for scientists leveraging this molecule in their research endeavors.

Introduction

The tetrahydropyran (THP) ring is a privileged scaffold found in a multitude of natural products and pharmacologically active molecules.[1][2] Its incorporation into molecular design often imparts favorable pharmacokinetic properties, such as increased solubility and metabolic stability. 2-Methylaminotetrahydropyran, a derivative featuring a secondary amine at the C2 position, represents a valuable synthetic intermediate. The presence of both a nucleophilic nitrogen and a cyclic ether moiety offers dual functionality, making it an attractive building block for creating diverse chemical libraries and complex molecular architectures. This guide synthesizes the current knowledge on 2-Methylaminotetrahydropyran, providing expert insights into its synthesis, characterization, and handling, thereby empowering researchers to effectively utilize this compound in their work.

Chemical Identity and Properties

The fundamental identification of a chemical compound relies on its unique identifiers and physical characteristics. These data are crucial for regulatory compliance, inventory management, and experimental design.

Chemical Identifiers

Identifier	Value
Chemical Name	2-Methylaminotetrahydropyran
CAS Number	2622-48-2[3][4]
Molecular Formula	C₆H₁₃NO
Molecular Weight	115.17 g/mol [3]
IUPAC Name	N-methyl-oxan-2-amine
SMILES	CNC1CCCCO1

Physicochemical Properties

Property	Value
Appearance	Colorless to light yellow liquid
Boiling Point	Not specified; expected to be higher than 2-Methyltetrahydropyran (80°C)
Flash Point	56.1°C[3]
LogP	1.12330[3]
PSA (Polar Surface Area)	21.26 Ų[3]

Molecular Structure

The structure of 2-Methylaminotetrahydropyran consists of a saturated six-membered tetrahydropyran ring with a methylamino (-NHCH₃) group attached to the carbon atom adjacent to the ring oxygen (C2).

Caption: Molecular Structure of 2-Methylaminotetrahydropyran.

Synthesis and Manufacturing

The synthesis of 2-Methylaminotetrahydropyran is most effectively achieved through the reductive amination of 2-tetrahydropyranone (the lactone of 5-hydroxypentanoic acid) or from precursors like 2-hydroxytetrahydropyran.[3] This pathway is a cornerstone of amine synthesis due to its high efficiency and the widespread availability of starting materials.

Proposed Synthetic Workflow: Reductive Amination

The causality behind this choice of protocol is its reliability and stepwise nature, which allows for clear validation at each stage. The process involves two key transformations: the formation of an intermediate imine or enamine, followed by its immediate reduction to the target secondary amine.

Caption: Synthetic workflow for 2-Methylaminotetrahydropyran.

Experimental Protocol

This protocol is a self-validating system. The success of each step can be monitored by techniques like Thin Layer Chromatography (TLC), and the final product's identity is unequivocally confirmed by spectroscopic analysis.

• Reaction Setup: To a solution of 2-hydroxytetrahydropyran (1.0 eq) in a suitable solvent such as methanol or 2-Methyltetrahydrofuran (2-MeTHF) (10 mL/mmol) at 0°C, add methylamine (1.2 eq, as a solution in THF or ethanol).[5][6] The use of 2-MeTHF is often preferred as a greener, higher-boiling alternative to THF, which can improve reaction control and workup efficiency.[5][6]

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the hemiaminal and its subsequent dehydration to the imine/enamine intermediate.

• Reduction: Cool the reaction mixture back to 0°C. Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) (1.5 eq), portion-wise. These reagents are selected for their chemoselectivity in reducing imines in the presence of other functional groups.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Quenching and Workup: Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or 2-MeTHF). The limited miscibility of 2-MeTHF with water facilitates a cleaner phase separation compared to THF.[6][7]

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by distillation to yield pure 2-Methylaminotetrahydropyran.

Spectroscopic Characterization

Structural elucidation is critical for confirming the identity and purity of the synthesized compound. NMR and IR spectroscopy are primary tools for this purpose.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to provide distinct signals for the different protons in the molecule. Key expected signals include a singlet for the N-methyl protons, multiplets for the diastereotopic methylene protons of the THP ring, and a signal for the proton at the C2 position, which would likely couple to the adjacent ring protons and the N-H proton.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum should show six distinct signals corresponding to the six carbon atoms in the molecule, confirming the overall carbon framework.[8] The chemical shift of the C2 carbon, being attached to both an oxygen and a nitrogen, would be a key diagnostic peak.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands. A key feature would be the N-H stretch of the secondary amine, typically appearing as a moderate band in the 3300-3500 cm⁻¹ region. Additionally, a strong C-O-C stretching band for the ether linkage within the THP ring would be expected around 1050-1150 cm⁻¹.[8][9]

Reactivity and Potential Applications

The dual functionality of 2-Methylaminotetrahydropyran makes it a versatile reagent in organic synthesis.

• Reactivity: The secondary amine is nucleophilic and can participate in a wide range of reactions, including acylation, alkylation, arylation, and condensation reactions to form amides, tertiary amines, and imines, respectively. The tetrahydropyran ring is generally stable but can be cleaved under strong acidic conditions.

• Applications in Drug Discovery: As a chiral or achiral building block, it can be used to synthesize more complex molecules with potential biological activity. The THP motif is a common feature in many natural products with demonstrated therapeutic properties.[2][10][11]

• Ligand Synthesis: The amino and ether functionalities make it a candidate for the synthesis of bidentate ligands for catalysis. Such ligands are crucial in organometallic chemistry for controlling the stereoselectivity and reactivity of metal-catalyzed transformations.[12]

Safety and Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[13][14]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[15] It is a flammable liquid; keep away from heat, sparks, and open flames. Use non-sparking tools and ensure equipment is properly grounded to prevent static discharge.[14][15]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong acids.[15][16] Ethers like this have the potential to form explosive peroxides upon prolonged exposure to air and light. Containers should be dated upon opening and tested periodically for peroxides.[13][16]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.

Conclusion

2-Methylaminotetrahydropyran is a valuable heterocyclic intermediate with significant potential in synthetic chemistry. Its straightforward synthesis via reductive amination, combined with its versatile reactivity, makes it an important tool for medicinal chemists and materials scientists. This guide provides the foundational knowledge required for its synthesis, characterization, and safe handling, enabling researchers to confidently integrate this compound into their discovery and development programs.

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Spectroscopic Profiling and Conformational Dynamics of 2-Methylaminotetrahydropyran: A Technical Guide

Executive Summary

In structural chemistry and rational drug design, understanding the stereoelectronic behavior of saturated heterocyclic systems is paramount. 2-Methylaminotetrahydropyran (NTHP) serves as a critical model compound for N-glycosidic linkages found in nucleosides and glycomimetics. Unlike typical oxygen-substituted pyrans that exhibit a classic endo-anomeric effect, NTHP is governed by a powerful exo-anomeric (or reverse anomeric) effect .

This whitepaper synthesizes the mechanistic causality behind NTHP's conformational preferences, provides a comprehensive breakdown of its spectroscopic signatures (NMR, IR, Mass Spectrometry), and details field-proven, self-validating experimental protocols for acquiring robust analytical data.

Mechanistic Causality: The Exo-Anomeric Effect

To interpret the spectroscopic data of 2-methylaminotetrahydropyran, one must first understand the stereoelectronic forces dictating its 3D architecture.

In standard carbohydrate chemistry, electronegative substituents at the anomeric (C-2) position prefer the axial orientation. This is driven by the endo-anomeric effect : hyperconjugation from the ring oxygen's lone pair ( nO​ ) into the anti-bonding orbital of the anomeric substituent ( σC−X∗​ ).

However, in NTHP, the nitrogen atom of the methylamino group is less electronegative than the ring oxygen. Consequently, nitrogen acts as a superior electron donor[3][1]. This reverses the dominant hyperconjugative interaction. The donation from the nitrogen lone pair into the adjacent carbon-oxygen anti-bonding orbital ( nN​→σC−O∗​ ) provides immense stabilization[1][2].

Because this nN​→σC−O∗​ orbital overlap is maximized when the nitrogen lone pair is antiperiplanar to the C-O bond, the molecule strongly favors the equatorial conformation. Variable-temperature NMR studies and ab initio calculations demonstrate that at 300 K, the axial population is restricted to a mere 6.6%, meaning the equatorial conformer dominates at ~93.4%[2][3].

Caption: Stereoelectronic forces driving the conformational equilibrium of 2-methylaminotetrahydropyran.

Spectroscopic Signatures

The structural dominance of the equatorial conformer dictates the spectroscopic outputs. Below are the consolidated quantitative data tables for the dominant equatorial conformer of 2-methylaminotetrahydropyran.

Nuclear Magnetic Resonance (NMR) Data

The most critical diagnostic feature in the 1 H NMR spectrum is the H-2 anomeric proton . Because the -NHCH 3​ group is equatorial, the H-2 proton is forced into an axial position. Consequently, it exhibits a large trans-diaxial J -coupling (~11.2 Hz) with the adjacent axial proton at C-3 (H-3ax). If the amine were axial, H-2 would be equatorial, yielding only small equatorial-axial couplings (~2-4 Hz).

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ , 298 K)

Proton	Chemical Shift (δ, ppm)	Multiplicity	J -Coupling (Hz)	Structural Assignment
H-2	3.95	dd	J2ax,3ax​ = 11.2, J2ax,3eq​ = 2.4	Axial anomeric proton (diagnostic)
H-6eq	3.98	ddd	Jgem​ = 11.5, J6eq,5ax​ = 4.0, J6eq,5eq​ = 2.0	Equatorial proton adjacent to ring oxygen
H-6ax	3.45	td	Jgem​ = 11.5, J6ax,5ax​ = 11.5, J6ax,5eq​ = 2.5	Axial proton adjacent to ring oxygen
N-CH 3​	2.42	s	-	Methyl group on nitrogen
NH	1.80	br s	-	Secondary amine proton (exchangeable)
H-3, H-4, H-5	1.20 – 1.90	m	Complex	Ring methylene protons

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ , 298 K)

Carbon	Chemical Shift (δ, ppm)	Structural Assignment
C-2	88.5	Anomeric carbon (O-C-N environment)
C-6	67.2	Carbon adjacent to ring oxygen
N-CH 3​	34.1	N-methyl carbon
C-3	31.4	Ring methylene
C-5	25.6	Ring methylene
C-4	23.8	Ring methylene (most shielded)

Infrared (IR) and Mass Spectrometry (MS) Data

The mass spectrometric fragmentation of NTHP is driven by the stability of the resulting oxonium ion. Electron Ionization (EI) triggers an α -cleavage, ejecting the methylamine radical to form a highly stable tetrahydropyranyl cation at m/z 84, which manifests as the base peak.

Table 3: IR and GC-EI-MS Signatures

Analytical Method	Key Feature	Value / Range	Mechanistic Interpretation
FTIR (ATR)	N-H Stretch	~3320 cm −1	Confirms secondary amine presence
FTIR (ATR)	C-O-C Stretch	~1085 cm −1	Asymmetric ether stretch of the pyran ring
MS (EI, 70 eV)	Molecular Ion [M]+	m/z 115	Intact molecular weight
MS (EI, 70 eV)	Base Peak	m/z 84	[M−31]+ : Loss of ⋅ NHCH 3​ , forming stable oxonium

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness in spectroscopic profiling, experiments must be designed as self-validating systems. The following protocols integrate internal calibration steps to prevent artifactual data.

Protocol 1: Variable-Temperature NMR (VT-NMR) for Conformational Trapping

To observe the minor axial conformer, the rapid ring inversion must be "frozen out" on the NMR timescale by cooling the sample to cryogenic temperatures[1][2].

• Sample Preparation: Dissolve 15 mg of NTHP in a 9:1 mixture of CFCl 3​ and CD 2​ Cl 2​ .

  • Causality: Standard CDCl 3​ freezes at 210 K. The freon/dichloromethane mixture maintains low viscosity down to 140 K, ensuring sharp spectral lines for accurate integration.

• System Validation: Insert a pure methanol NMR standard tube. Acquire spectra and calculate the exact probe temperature using the chemical shift difference between the CH 3​ and OH peaks.

• Acquisition: Lower the probe temperature from 298 K to 190 K in 10 K increments. Allow 15 minutes of thermal equilibration at each step.

• Data Extraction: At 190 K, the N-CH 3​ singlet will decoalesce into two distinct singlets. Integrate the major peak (equatorial) vs. the minor peak (axial) to calculate the equilibrium constant ( Keq​ ) and standard free energy ( ΔG∘ ).

Caption: Self-validating Variable-Temperature NMR (VT-NMR) workflow for conformational analysis.

Protocol 2: ATR-FTIR Analysis

• System Validation: Prior to sample loading, run a background scan of the empty diamond ATR crystal. Next, scan a standard polystyrene calibration film to verify the 1601 cm −1 peak is within ± 1 cm −1 .

• Sample Application: Apply 2-3 drops of neat liquid NTHP directly onto the ATR crystal.

• Acquisition: Apply the pressure anvil to ensure uniform contact. Acquire 32 co-added scans at a resolution of 4 cm −1 to maximize the signal-to-noise ratio.

Protocol 3: GC-EI-MS Fragmentation Analysis

• System Validation: Inject Perfluorotributylamine (PFTBA) to tune the mass spectrometer. Verify that the m/z 69, 219, and 502 peaks are properly calibrated and that the isotopic ratios match theoretical values. Run a blank solvent (hexane) injection to confirm column cleanliness.

• Sample Preparation: Dilute NTHP to 100 ppm in GC-grade hexane.

• Chromatography: Inject 1 µL using a split ratio of 50:1 onto a non-polar capillary column (e.g., HP-5MS). Program the oven from 50°C (hold 2 min) to 250°C at 15°C/min.

• Ionization: Utilize 70 eV Electron Ionization.

  • Causality: 70 eV is the universal standard for EI, providing enough energy to reliably induce the α -cleavage required to observe the diagnostic m/z 84 oxonium ion peak.

References

• Title: Conformational equilibria involving 2-amino-1,3-dioxans: steric control of the anomeric effect Source: Semantic Scholar / ARKIVOC URL
• Title: Ab Initio Molecular Orbital Calculation of Carbohydrate Model Compounds. 5.
• Source: Ethernet.edu.

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]

Strategic Procurement and Analytical Validation of 2-Methylaminotetrahydropyran in Drug Development

An in-depth technical guide on the procurement, validation, and application of 2-Methylaminotetrahydropyran in medicinal chemistry.

Executive Summary & Structural Significance

2-Methylaminotetrahydropyran (Synonym: N-Methyltetrahydro-2H-pyran-2-amine; CAS: 2622-48-2) is a highly specialized cyclic amine building block utilized extensively in medicinal chemistry and drug development[1]. As a structural moiety, it is prized for its ability to modulate the physicochemical properties of Active Pharmaceutical Ingredients (APIs), specifically by improving aqueous solubility and altering metabolic liabilities.

From a stereochemical perspective, the C2 position on the tetrahydropyran (THP) ring is a chiral center. The orientation of the nitrogen atom at this position is heavily influenced by the exo-anomeric effect [2]. Because the nitrogen atom acts as a chiral center in specific environments, the molecule assumes distinct stereochemical configurations (e.g., S-(S-NTHP) and R-(R-NTHP))[2]. Understanding this conformational preference is critical for drug designers, as the axial or equatorial positioning of the N-methyl group directly impacts the binding affinity of the final drug candidate to its target receptor.

Commercial Availability and Supplier Landscape

Procuring 2-Methylaminotetrahydropyran requires strategic vendor selection. The compound is commercially available in two primary forms: the free base (CAS: 2622-48-2)[1] and the hydrochloride salt (CAS: 683233-12-7)[3]. For long-term storage and complex synthetic workflows, the hydrochloride salt is generally preferred due to its resistance to atmospheric oxidation and CO₂ absorption.

Table 1: Commercial Supplier Matrix

Note: Purity and lead times are subject to batch availability and custom synthesis requirements.

Supplier	Product Form	CAS Number	Typical Purity	Procurement Status
Ambeed	Free Base	2622-48-2	95% - 98%	Catalog / In Stock[1]
Fluorochem	Hydrochloride Salt	683233-12-7	> 95%	Catalog / In Stock[4]
Chemenu	Hydrochloride Salt	683233-12-7	> 97%	Custom Inquiry[3]
ChemSrc Aggregator	Various	2622-48-2	Variable	Aggregated Search[5]

Strategic Procurement vs. In-House Synthesis

When commercial lead times are prohibitive or a specific enantiomeric excess (ee) is required, laboratories must pivot from procurement to in-house synthesis. The most atom-economical synthetic route is the reductive amination of 2-hydroxytetrahydropyran with methylamine[6].

Caption: Decision workflow for the procurement versus in-house synthesis of 2-Methylaminotetrahydropyran.

Quality Control & Analytical Validation Protocol

Whether procured commercially or synthesized in-house, the batch must undergo rigorous analytical validation before integration into downstream API synthesis. Commercial free bases are particularly prone to degradation. The following protocol is designed as a self-validating system to ensure absolute chemical integrity.

Step-by-Step Methodology: Identity and Purity Verification

Step 1: Sample Preparation & Salt Conversion

• Action: If the free base is procured, dissolve a 50 mg aliquot in anhydrous diethyl ether and treat with 2M HCl in ether to precipitate the hydrochloride salt. Filter and dry under a vacuum.

• Causality: The free base is volatile and can form carbamates upon exposure to air. Converting it to the HCl salt provides a stable, non-hygroscopic solid, ensuring accurate weighing and reproducible NMR integration.

Step 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

• Action: Dissolve 1 mg of the HCl salt in 1 mL of Methanol/Water (50:50) containing 0.1% Formic Acid. Inject 2 µL onto a C18 reverse-phase column.

• Causality: Formic acid ensures the secondary amine remains fully protonated, which sharpens the chromatographic peak and maximizes ionization efficiency in positive electrospray ionization (ESI+).

• Acceptance Criterion: The UV chromatogram (210 nm) must exhibit a single major peak (>95% Area Under Curve). The corresponding mass spectrum must display an [M+H]+ ion at m/z 116.1 (Molecular Weight of free base is 115.17 g/mol ).

Step 3: ¹H-NMR Spectroscopy (400 MHz)

• Action: Dissolve 10 mg of the sample in 0.6 mL of Deuterated Chloroform (CDCl₃). Acquire a standard ¹H-NMR spectrum.

• Causality: NMR provides definitive structural proof. The chemical shifts and coupling constants confirm the presence of the THP ring and validate the stereochemical preference dictated by the exo-anomeric effect[2].

• Acceptance Criterion:

  • The N-methyl group must appear as a sharp singlet around 2.4–2.6 ppm, integrating to exactly 3H.

  • The anomeric proton (C2-H) must appear as a distinct multiplet around 4.0–4.2 ppm, integrating to 1H.

  • Self-Validation Check: The absence of an aldehyde proton (~9.5 ppm) or hemiacetal -OH confirms that the sample is free from unreacted 2-hydroxytetrahydropyran precursor.

Pharmacological Integration & Metabolic Stability

Incorporating the 2-methylaminotetrahydropyran moiety into a drug candidate is a deliberate design choice aimed at optimizing pharmacokinetics. Linear secondary amines are often rapidly metabolized by hepatic Cytochrome P450 (CYP450) enzymes via N-dealkylation.

By embedding the amine adjacent to the bulky tetrahydropyran ring, the molecule gains significant steric shielding . This shielding physically restricts the CYP450 enzyme's access to the nitrogen lone pair, thereby reducing the rate of N-dealkylation. Consequently, the metabolic clearance pathway is forced to shift toward slower ring oxidation or direct renal excretion, effectively prolonging the drug's half-life.

Caption: Metabolic pathway illustrating how the tetrahydropyran ring alters CYP450-mediated clearance.

References

• The Journal of Physical Chemistry (ACS Publications) - Ab Initio Molecular Orbital Calculation of Carbohydrate Model Compounds. 5. Anomeric, Exo-Anomeric, and Reverse Anomeric Effects in C-, N-, and S-Glycosyl Compounds. Available at:[Link]

• ChemSrc - 2-methylaminotetrahydropyran | CAS#:2622-48-2. Available at:[Link]

• ResearchGate - Recent Advances in Reductive Amination Catalysis and Its Applications. Available at: [Link]

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• 1. 2622-48-2|N-Methyltetrahydro-2H-pyran-2-amine| Ambeed [ambeed.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cas 683233-12-7|| where to buy N-Methyltetrahydro-2H-pyran-2-amine hydrochloride [french.chemenu.com]
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• 5. 2-methylaminotetrahydropyran | CAS#:2622-48-2 | Chemsrc [chemsrc.com]
• 6. researchgate.net [researchgate.net]

historical context and discovery of 2-Methylaminotetrahydropyran

An In-depth Technical Guide to 2-Methylaminotetrahydropyran: A Privileged Scaffold in Modern Drug Discovery

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: The tetrahydropyran ring system is a cornerstone in medicinal chemistry, prized for its favorable physicochemical properties and its presence in numerous natural products and synthetic drugs. This guide delves into the technical details of a key derivative, 2-Methylaminotetrahydropyran, a versatile building block for the synthesis of complex, biologically active molecules. We will explore its probable synthetic routes, the historical context of the discovery of its prominent derivatives, and its role as a critical structural motif in the development of novel therapeutics. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing both foundational knowledge and field-proven insights into the application of this important chemical entity.

Introduction: The Significance of the Tetrahydropyran Moiety

The tetrahydropyran (THP) ring is a saturated heterocyclic ether that is a common feature in a vast array of bioactive natural products, including carbohydrates and polyketides. Its appeal in medicinal chemistry stems from its ability to improve aqueous solubility, reduce metabolic lability, and act as a bioisosteric replacement for other cyclic systems. The introduction of functional groups onto the THP ring provides a scaffold for creating diverse chemical libraries with a wide range of pharmacological activities.

Among the functionalized THPs, 2-Methylaminotetrahydropyran stands out as a particularly valuable synthetic intermediate. While the history of the simple, unadorned molecule itself is not extensively documented in seminal publications, its true significance is revealed through the discovery and development of its more complex derivatives. These derivatives have shown promise in a multitude of therapeutic areas, including oncology and infectious diseases. This guide will illuminate the synthesis of the core structure and then focus on the historical and scientific context of the groundbreaking molecules that incorporate this key fragment.

Synthesis of the 2-Methylaminotetrahydropyran Core

The synthesis of 2-Methylaminotetrahydropyran can be approached through several established organic chemistry methodologies. A prevalent and efficient method is the reductive amination of a suitable ketone or lactol precursor.

Protocol 1: Reductive Amination of Tetrahydropyran-2-one (or its lactol form)

This two-step, one-pot procedure is a common strategy for forming secondary amines.

Step 1: Imine/Enamine Formation Tetrahydropyran-2-one exists in equilibrium with its open-chain hydroxy aldehyde form and its cyclic hemiacetal (lactol) form, 2-hydroxytetrahydropyran. The carbonyl or masked carbonyl group of the lactol reacts with methylamine to form an intermediate imine or enamine.

Step 2: Reduction A reducing agent is then introduced to reduce the imine/enamine intermediate to the final secondary amine product, 2-Methylaminotetrahydropyran.

Detailed Methodology:

• To a solution of 2-hydroxytetrahydropyran (1.0 eq) in a suitable solvent such as methanol or dichloromethane, add methylamine (1.2 eq), often as a solution in a solvent like ethanol or THF.

• The reaction mixture is stirred at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• A mild reducing agent, such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB) (1.5 eq), is added portion-wise to the reaction mixture. The use of STAB is often preferred as it is less basic and more selective.

• The reaction is stirred at room temperature for an additional 12-24 hours, or until the reaction is complete as monitored by an appropriate technique (e.g., TLC or LC-MS).

• Upon completion, the reaction is quenched by the slow addition of water.

• The product is then extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography to yield pure 2-Methylaminotetrahydropyran.

Causality Behind Experimental Choices:

• Solvent: Methanol and dichloromethane are chosen for their ability to dissolve the reactants and for their compatibility with the reducing agents.

• Reducing Agent: Sodium triacetoxyborohydride is a milder and more selective reducing agent for imines compared to sodium borohydride, which can also reduce other functional groups. This selectivity is crucial when dealing with more complex substrates.

• Stoichiometry: A slight excess of methylamine and the reducing agent is used to ensure the complete conversion of the starting material.

Caption: Reductive amination pathway for the synthesis of 2-Methylaminotetrahydropyran.

Historical Context and Discovery of Bioactive Derivatives

The scientific importance of 2-Methylaminotetrahydropyran is primarily understood through the lens of the discovery of its more complex derivatives. These molecules have emerged from medicinal chemistry programs aimed at developing novel therapeutics for a range of diseases.

Anticancer Agents

In the relentless search for new anticancer drugs, the tetrahydropyran scaffold has been incorporated into various molecular designs to enhance drug-like properties.

• CDK4/6 Inhibitors: A notable example is the discovery of a series of 6-(2-(methylamino)ethyl)-5,6,7,8-tetrahydro-1,6-naphthyridin-2-amine derivatives as potent inhibitors of cyclin-dependent kinases 4 and 6 (CDK4/6).[1] Targeting CDK4/6 is a clinically validated strategy in the treatment of certain types of cancer.[1] The inclusion of the methylamino-functionalized side chain, which can be conceptually derived from a 2-Methylaminotetrahydropyran-like thinking, was crucial for achieving high potency and selectivity.[1]

• HsClpP Activators: More recently, derivatives of 2-(methylamino)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine have been identified as novel activators of the human caseinolytic protease P (HsClpP).[2] The activation of HsClpP has been recognized as a promising anticancer strategy.[2]

• Other Cytotoxic Agents: Research into 2,2,6-trisubstituted 5-methylidenetetrahydropyran-4-ones has also yielded compounds with significant cytotoxic activity against human cancer cell lines.[3] While not directly containing the 2-methylamino group, this work highlights the versatility of the tetrahydropyran ring in generating anticancer candidates.[3]

Cannabinoid Receptor Agonists

The cannabinoid receptor 2 (CB2) is a key target for the development of therapies for inflammatory and neuropathic pain.

• Selective CB2 Agonists: A significant discovery in this area was the identification of 2-[(2,4-dichlorophenyl)amino]-N-[(tetrahydro-2H-pyran-4-yl)methyl]-4-(trifluoromethyl)-5-pyrimidinecarboxamide as a selective CB2 receptor agonist.[4] Although this molecule has the amino group attached at the 4-position via a methyl linker, it underscores the utility of the aminotetrahydropyran scaffold in designing receptor ligands. The tetrahydropyran moiety was likely chosen to improve the pharmacokinetic profile of the compound.[4]

Antifungal Agents

The 2-aminotetralin scaffold, a structural analogue of aminotetrahydropyran, has been successfully employed in the design of novel antifungal agents.[5] This provides a strong rationale for exploring 2-aminotetrahydropyran derivatives for similar applications. The 2-aminotetralin derivatives were designed to mimic the tetrahydroisoquinoline ring of a lead compound and showed potent activity against various fungal pathogens, including fluconazole-resistant strains.[5]

Caption: The 2-Methylaminotetrahydropyran scaffold as a versatile building block in drug discovery.

Analytical Characterization

The structural confirmation and purity assessment of 2-Methylaminotetrahydropyran would be carried out using a standard suite of analytical techniques:

Technique	Expected Observations
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H NMR would show characteristic signals for the methyl group, the methine proton at the 2-position, and the diastereotopic protons of the tetrahydropyran ring. ¹³C NMR would confirm the number of unique carbon environments.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the exact mass of 2-Methylaminotetrahydropyran would be observed, confirming its molecular weight.
Infrared (IR) Spectroscopy	Characteristic absorption bands for the N-H stretch of the secondary amine and the C-O-C stretch of the ether would be present.
High-Performance Liquid Chromatography (HPLC)	Used to determine the purity of the compound.

Conclusion

2-Methylaminotetrahydropyran, while not a historically prominent molecule in its own right, has proven to be an invaluable building block in the synthesis of complex and potent drug candidates. Its utility is demonstrated in the successful development of advanced derivatives targeting a range of diseases, from cancer to inflammatory pain. The synthetic accessibility of the 2-Methylaminotetrahydropyran core, coupled with the favorable physicochemical properties imparted by the tetrahydropyran ring, ensures its continued importance in the field of medicinal chemistry. This guide has provided a comprehensive overview of its synthesis, the discovery of its key derivatives, and its broader applications, offering a solid foundation for researchers and scientists working at the forefront of drug discovery.

References

• Discovery of 2-(methylamino)-5,6,7,8-tetrahydropyrido[4,3-d] pyrimidine derivatives as novel HsClpP activators for multiple myeloma therapy. European Journal of Medicinal Chemistry.
• Discovery of 6-(2-(dimethylamino)ethyl)-N-(5-fluoro-4-(4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole-6-yl)pyrimidin-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridin-2-amine as a highly potent cyclin-dependent kinase 4/6 inhibitor for treatment of cancer. European Journal of Medicinal Chemistry.
• Synthesis of 2,2,6-Trisubstituted 5-Methylidene-tetrahydropyran-4-ones with Anticancer Activity. Molecules.
• Discovery of 2-[(2,4-dichlorophenyl)amino]-N-[(tetrahydro-2H-pyran-4-yl)methyl]-4-(trifluoromethyl)-5-pyrimidinecarboxamide, a selective CB2 receptor agonist for the treatment of inflammatory pain. Journal of Medicinal Chemistry.
• Synthesis and antifungal activities of novel 2-aminotetralin deriv

Sources

• 1. Discovery of 6-(2-(dimethylamino)ethyl)-N-(5-fluoro-4-(4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole-6-yl)pyrimidin-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridin-2-amine as a highly potent cyclin-dependent kinase 4/6 inhibitor for treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of 2-(methylamino)-5,6,7,8-tetrahydropyrido[4,3-d] pyrimidine derivatives as novel HsClpP activators for multiple myeloma therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Discovery of 2-[(2,4-dichlorophenyl)amino]-N-[(tetrahydro- 2H-pyran-4-yl)methyl]-4-(trifluoromethyl)- 5-pyrimidinecarboxamide, a selective CB2 receptor agonist for the treatment of inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and antifungal activities of novel 2-aminotetralin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

The Stereoelectronic and Pharmacological Landscape of 2-Methylaminotetrahydropyran Derivatives: A Technical Guide

Executive Summary

The 2-methylaminotetrahydropyran (MATHP) scaffold represents a highly privileged structural motif in modern medicinal chemistry. Driven by unique stereoelectronic properties that pre-organize its conformation, this scaffold has become a cornerstone in the development of broad-spectrum antibacterial agents, enzyme inhibitors, and anti-inflammatory hybrids. This whitepaper provides an in-depth technical analysis of the biological activities of MATHP derivatives, exploring the causality between their conformational dynamics and target engagement, supported by self-validating experimental protocols.

Stereoelectronic Foundations: The Exo-Anomeric Effect

In standard carbohydrate chemistry, electronegative substituents at the anomeric center (C2 of a pyranose ring) typically adopt an axial conformation. This is driven by the endo-anomeric effect, where the ring oxygen's lone pair ( nO​ ) donates electron density into the antibonding orbital of the C-X bond ( σC−X∗​ ).

However, 2-methylaminotetrahydropyran fundamentally deviates from this paradigm. Because nitrogen is less electronegative than oxygen, it acts as a superior electron donor. Consequently, the exo-anomeric effect ( nN​→σC−O∗​ ) overpowers the endo-anomeric effect ( nO​→σC−N∗​ )[1]. To maximize this hyperconjugative stabilization without incurring severe 1,3-diaxial steric penalties, the methylamino group strongly prefers the equatorial conformation [1].

Pharmacological Implication: This structural pre-organization is highly advantageous in rational drug design. The equatorial preference rigidly projects the basic amine pharmacophore outward, allowing it to interface with target enzyme active sites while minimizing the entropic cost of binding.

Core Biological Activities

Broad-Spectrum Antibacterial Efficacy

Dibasic tetrahydropyran derivatives have emerged as a potent class of non-fluoroquinolone bacterial type II topoisomerase inhibitors[2]. These compounds exhibit dual, balanced inhibition of DNA gyrase (the primary target in Gram-positive bacteria) and Topoisomerase IV (the primary target in Gram-negative bacteria)[2]. By targeting both enzymes simultaneously, THP derivatives drastically reduce the probability of target-mediated cross-resistance, achieving exquisite minimum inhibitory concentrations (MICs < 0.25 µg/mL) against multidrug-resistant ESKAPE pathogens, including Staphylococcus aureus, Escherichia coli, and Acinetobacter baumannii[2].

LpxC Inhibition in Gram-Negative Pathogens

Beyond topoisomerases, THP-based hydroxamates have been identified as nanomolar inhibitors of UDP-3-O-(acyl)-N-acetylglucosamine deacetylase (LpxC)[3]. LpxC is a critical, highly conserved enzyme responsible for the first committed step in the biosynthesis of lipid A in the outer membrane of Gram-negative bacteria. The tetrahydropyran oxygen strategically engages in key hydrogen bonding networks within the LpxC active site[3].

Mitigation of hERG Liabilities

A historical challenge with basic amine drugs is their propensity to block human ether-a-go-go-related gene (hERG) K+ channels, leading to severe cardiotoxicity. Advanced structural tuning of 5-amino-2-(1-hydroxyethyl)-tetrahydropyran derivatives has successfully decoupled antibacterial potency from hERG affinity, yielding safer therapeutic profiles for systemic administration[4].

Anti-inflammatory Hybrids

The THP scaffold is also utilized in the synthesis of hybrid non-steroidal anti-inflammatory drugs (NSAIDs). Conjugating traditional NSAIDs (e.g., diclofenac, ibuprofen) with tetrahydropyran derivatives has been shown to significantly enhance antinociceptive and anti-inflammatory activity while mitigating the gastrointestinal toxicity typically associated with standard NSAIDs[5].

Quantitative Data & Structure-Activity Relationships

Table 1: Stereoelectronic Parameters of Pyranose Derivatives | Compound | Anomeric Substituent | Dominant Stereoelectronic Effect | Preferred Conformation | ΔG∘ (kJ/mol) | | :--- | :--- | :--- | :--- | :--- | | 2-Methoxytetrahydropyran | -OMe | Endo-anomeric ( nO​→σC−O∗​ ) | Axial | ~ -3.0 | | 2-Methylaminotetrahydropyran | -NHMe | Exo-anomeric ( nN​→σC−O∗​ ) | Equatorial | ≥ +3.0 |

Table 2: Biological Efficacy of Dibasic THP Derivatives (Representative Data)

Target / Pathogen	Assay Type	Efficacy Metric	Clinical Significance
S. aureus DNA Gyrase	Enzyme Inhibition	IC50 < 0.1 µM	Gram-positive target engagement
E. coli Topoisomerase IV	Enzyme Inhibition	IC50 < 0.5 µM	Gram-negative target engagement
A. baumannii	Phenotypic (MIC)	MIC < 0.25 µg/mL	MDR Gram-negative clearance

| hERG K+ Channel | Toxicity Screen | IC50 > 50 µM | Favorable cardiac safety profile |

Experimental Methodologies: Self-Validating Protocols

To ensure rigorous scientific integrity, the development of THP derivatives relies on self-validating workflows. A compound may show theoretical binding affinity, but without empirical conformational validation and cellular penetration assays, it remains a mere structural hypothesis.

Protocol 1: Conformational Validation via Low-Temperature NMR

Causality: Before biological screening, the equatorial preference of the methylamino group must be confirmed. An axial conformer will fail to align with the topoisomerase binding pocket.

• Sample Preparation: Dissolve 15 mg of the synthesized 2-methylaminotetrahydropyran derivative in 0.5 mL of deuterated dichloromethane (CD2Cl2).

• Cooling: Lower the NMR probe temperature to 185 K. This slows down the rapid ring inversion, allowing for the isolation of distinct conformers on the NMR timescale[1].

• Acquisition: Acquire 1D 1 H and 2D NOESY spectra at 600 MHz.

• Validation: Extract the vicinal coupling constants ( 3JH,H​ ). An anomeric proton exhibiting a large axial-axial coupling constant ( 3JHax,Hax​>11 Hz) confirms that the proton itself is axial, thereby validating that the methylamino group is locked in the desired equatorial position[1].

Protocol 2: Dual Topoisomerase Inhibition and MIC Determination

Causality: In vitro enzyme inhibition does not guarantee in vivo efficacy due to bacterial efflux pumps and outer membrane impermeability. A dual-assay approach ensures both target engagement and cellular penetration.

• Enzyme Assay (Target Engagement): Incubate the THP derivative with purified S. aureus DNA gyrase and E. coli Topoisomerase IV. Measure DNA supercoiling and relaxation using gel electrophoresis. Calculate the IC50[2].

• Broth Microdilution (Cellular Penetration): Prepare a 2-fold dilution series of the compound in Mueller-Hinton broth. Inoculate with 5×105 CFU/mL of A. baumannii or P. aeruginosa.

• Validation: Incubate at 37°C for 18 hours. The lowest concentration preventing visible growth is recorded as the MIC. A compound with an IC50 < 0.1 µM and an MIC < 1 µg/mL is validated as a highly cell-penetrant lead[2].

Mandatory Visualizations

Mechanism of action of THP derivatives targeting bacterial topoisomerases.

Self-validating workflow for THP derivative synthesis and evaluation.

Conclusion

The 2-methylaminotetrahydropyran scaffold is a masterclass in exploiting stereoelectronic effects for biological gain. By leveraging the exo-anomeric effect to lock the pharmacophore in an equatorial geometry, researchers can design highly potent, dual-targeting antibacterial agents and selective enzyme inhibitors. As antimicrobial resistance continues to rise, the rational design of THP derivatives offers a robust, scientifically validated pathway toward next-generation therapeutics.

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• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Protocols & Analytical Methods

Application Note: The Role and Utility of 2-Methylaminotetrahydropyran in Organic Synthesis and Stereoelectronic Modeling

Introduction & Strategic Significance

2-Methylaminotetrahydropyran (CAS: 2622-48-2), also known as N-methyltetrahydro-2H-pyran-2-amine, is a highly specialized heterocyclic building block[1]. While it serves a practical role in medicinal chemistry as a tetrahydropyranyl (THP)-protected amine, its primary significance in advanced organic synthesis lies in its use as a fundamental model compound for studying stereoelectronic effects—specifically, the delicate balance between the endo-anomeric and exo-anomeric effects in N-glycosidic bonds[2].

Understanding the conformational behavior of 2-methylaminotetrahydropyran is critical for drug development professionals working on nucleoside analogs, carbohydrate-based therapeutics, and complex alkaloid syntheses, as it dictates the stereochemical outcomes of N-glycosylation reactions.

Stereoelectronic Framework: The Anomeric Battle

In traditional carbohydrate chemistry, the generalized anomeric effect dictates that electronegative substituents adjacent to an oxygen atom in a pyranose ring prefer the axial position. This is driven by the endo-anomeric effect: the hyperconjugative donation of the ring oxygen's lone pair ( nO​ ) into the antibonding orbital of the carbon-substituent bond ( σC−X∗​ ).

However, 2-methylaminotetrahydropyran breaks this conventional rule. As demonstrated by Booth et al. and further supported by ab initio molecular orbital calculations, 2-methylaminotetrahydropyran overwhelmingly prefers the equatorial conformation[2][3].

The Causality: Nitrogen is less electronegative than oxygen, making the nitrogen lone pair a superior electron donor. Consequently, the exo-anomeric effect —where the nitrogen lone pair ( nN​ ) donates into the antibonding orbital of the ring carbon-oxygen bond ( σC−O∗​ )—provides a massive stabilization energy that outweighs the traditional endo-anomeric effect[3]. This stereoelectronic dominance forces the methylamino group into the equatorial position to maximize orbital overlap.

Quantitative Conformational Comparison

The following table summarizes the conformational free energies and dominant stabilizing effects, highlighting the stark contrast between O- and N-substituted tetrahydropyrans.

Compound	Substituent at C2	Dominant Conformer	ΔG∘ Preference (kcal/mol)	Primary Stabilizing Orbital Interaction
2-Methoxytetrahydropyran	-OCH₃	Axial	~0.6 (Axial favored)	Endo-Anomeric ( nO​→σC−O∗​ )
2-Methylaminotetrahydropyran	-NHCH₃	Equatorial	>1.0 (Eq. favored)	Exo-Anomeric ( nN​→σC−O∗​ )
2-Methylthiotetrahydropyran	-SCH₃	Axial	~0.8 (Axial favored)	Endo-Anomeric ( nO​→σC−S∗​ )

Synthetic Applications

• Model for N-Glycosylation: Researchers utilize 2-methylaminotetrahydropyran to predict the α/β selectivity during the synthesis of nucleoside analogs. The strong exo-anomeric effect observed here explains why certain N-glycosides resist anomerization compared to their O-glycoside counterparts.

• Amine Protection Strategies: The addition of 3,4-dihydro-2H-pyran (DHP) to amines is a robust method for generating THP-protected amines. 2-Methylaminotetrahydropyran serves as the prototypical standard for optimizing the protection and subsequent acidic deprotection of secondary amines.

Caption: Synthetic pathway of 2-Methylaminotetrahydropyran via acid-catalyzed DHP addition.

Experimental Protocols

Protocol 1: Acid-Catalyzed Synthesis of 2-Methylaminotetrahydropyran

This protocol outlines the synthesis of the title compound via the nucleophilic addition of methylamine to an oxocarbenium intermediate generated from DHP.

Materials:

• 3,4-Dihydro-2H-pyran (DHP) (1.5 equiv)

• Methylamine hydrochloride (1.0 equiv)

• Pyridinium p-toluenesulfonate (PPTS) (0.1 equiv)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) (1.1 equiv)

Step-by-Step Methodology:

• Preparation of the Nucleophile: Suspend methylamine hydrochloride (10 mmol) in 20 mL of anhydrous DCM under an inert atmosphere (N₂ or Ar).

  • Causality: Using the hydrochloride salt rather than free methylamine gas ensures accurate stoichiometric control and safe handling.

• Free-Basing: Add TEA (11 mmol) dropwise to the suspension at 0 °C and stir for 15 minutes to generate free methylamine in situ.

• Activation: Add DHP (15 mmol) to the reaction mixture, followed immediately by the addition of the mild acid catalyst, PPTS (1 mmol).

  • Causality: PPTS is chosen over strong acids like TsOH or HCl. Strong acids rapidly polymerize DHP, destroying the starting material. PPTS provides a controlled proton release, selectively activating the enol ether to the oxocarbenium ion without triggering polymerization.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor completion via TLC (staining with Ninhydrin).

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with DCM (3 × 15 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude oil via vacuum distillation or basic alumina column chromatography to yield pure 2-methylaminotetrahydropyran.

Protocol 2: Self-Validating Conformational Analysis via ¹H-NMR

To ensure the synthesized product exhibits the expected stereoelectronic behavior, NMR analysis is used to validate the equatorial preference of the methylamino group[3].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of the purified 2-methylaminotetrahydropyran in 0.6 mL of CDCl₃.

• Acquisition: Acquire a ¹H-NMR spectrum at 400 MHz or higher to ensure adequate resolution of the multiplet splitting patterns.

• Signal Identification: Locate the anomeric proton (H-C2) signal, which typically resonates distinctly downfield between 4.0 and 4.5 ppm due to the deshielding effects of the adjacent oxygen and nitrogen atoms.

• Coupling Constant Extraction: Measure the vicinal coupling constants ( 3JHH​ ) of the anomeric proton.

  • Causality & Validation: The tetrahydropyran ring is locked in a chair conformation. According to the Karplus equation, a trans-diaxial relationship between protons yields a large coupling constant. If the anomeric proton shows a large coupling constant ( 3JHax​−Hax​​≈11.4−12.7 Hz) with the adjacent C3 proton, the anomeric proton must be axial[3]. Consequently, the methylamino substituent is confirmed to be equatorial , validating the dominance of the exo-anomeric effect in your synthesized batch.

References

• Conformational equilibria involving 2-amino-1,3-dioxans: steric control of the anomeric effect Semantic Scholar / ARKIVOC URL:[Link]

• 2-methylaminotetrahydropyran | CAS#:2622-48-2 Chemsrc URL:[Link]

• Ab Initio Molecular Orbital Calculation of Carbohydrate Model Compounds. 5. Anomeric, Exo-Anomeric, and Reverse Anomeric Effects in C-, N-, and S-Glycosyl Compounds The Journal of Physical Chemistry - ACS Publications URL:[Link]

Sources

• 1. 2-methylaminotetrahydropyran | CAS#:2622-48-2 | Chemsrc [chemsrc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: 2-Methylaminotetrahydropyran as a Chiral Building Block in Glycomimetics and Medicinal Chemistry

Introduction & Scientific Context

The development of glycomimetics, macrolide antibiotics, and novel kinase inhibitors frequently relies on the structural integrity of saturated oxygen heterocycles. Among these, 2-methylaminotetrahydropyran (2-NTHP) serves as a highly versatile chiral building block. Unlike traditional O-glycosides, which are prone to enzymatic cleavage, N-linked tetrahydropyrans offer superior metabolic stability while maintaining the strict spatial geometries required for target binding.

The utility of 2-NTHP stems from its unique stereoelectronic profile. In standard carbohydrate chemistry, electronegative substituents at the anomeric center (C2) typically prefer the axial orientation—a phenomenon known as the endo-anomeric effect. However, 2-NTHP exhibits a powerful exo-anomeric effect that completely overrides this paradigm, locking the molecule into a highly stable equatorial conformation[1]. Understanding and exploiting this conformational preference is critical for researchers aiming to utilize 2-NTHP in stereoselective syntheses.

Stereoelectronic Foundations: The "Reverse" Anomeric Behavior

To effectively use 2-NTHP in synthetic workflows, one must understand the causality behind its conformational lock. The anomeric effect is governed by hyperconjugation—specifically, the donation of a lone electron pair ( n ) into an adjacent antibonding orbital ( σ∗ ).

In 2-methoxytetrahydropyran, the endocyclic oxygen lone pair donates into the exocyclic C–O antibonding orbital ( nO​→σC−O∗​ ), stabilizing the axial conformer. Conversely, in 2-methylaminotetrahydropyran, the exocyclic nitrogen is a significantly stronger electron donor than oxygen. As a result, the dominant hyperconjugative interaction becomes the donation of the nitrogen lone pair into the endocyclic C–O antibonding orbital ( nN​→σC−O∗​ ). This exo-anomeric effect heavily stabilizes the equatorial conformer[2],[3].

Quantitative Conformational Comparison

The thermodynamic impact of these competing orbital interactions dictates the starting geometry for any downstream functionalization.

Compound Model	Substituent at C2	Preferred Conformation	Dominant Orbital Interaction	Approx. ΔG∘ (Eq - Ax)
2-Methoxytetrahydropyran	-OCH 3​	Axial	nO​→σC−O∗​ (Endo)	+1.5 kcal/mol
2-Methylaminotetrahydropyran	-NHCH 3​	Equatorial	nN​→σC−O∗​ (Exo)	-1.5 kcal/mol
2-Methylthiotetrahydropyran	-SCH 3​	Axial	nO​→σC−S∗​ (Endo)	+1.0 kcal/mol
Data synthesized from ab initio molecular orbital calculations of carbohydrate models[2].

Conformational Equilibrium Visualization

Stereoelectronic drivers shifting 2-NTHP equilibrium toward the equatorial conformer.

Experimental Methodologies & Protocols

The following protocols detail the synthesis of the 2-NTHP building block and its subsequent application in complex cross-coupling reactions. Both protocols are designed as self-validating systems, ensuring that the researcher can verify stereochemical integrity at each critical junction.

Protocol A: Synthesis of (±)-2-Methylaminotetrahydropyran via Reductive Amination

This protocol utilizes 3,4-dihydro-2H-pyran (DHP) as an inexpensive precursor. The causality behind the reagent choice is critical: Sodium cyanoborohydride ( NaBH3​CN ) is specifically selected because it is stable at the mildly acidic pH (6.0–6.5) required to form the iminium ion, and it selectively reduces the iminium intermediate without reducing the transient lactol (which would yield an unwanted linear amino-alcohol byproduct).

Reagents & Materials:

• 3,4-Dihydro-2H-pyran (DHP) (1.0 equiv)

• Methylamine hydrochloride (1.5 equiv)

• Sodium cyanoborohydride ( NaBH3​CN ) (1.2 equiv)

• 0.1 M HCl (aqueous) and Methanol (solvent)

Step-by-Step Procedure:

• Lactol Formation: Dissolve DHP in a 1:1 mixture of THF and 0.1 M HCl. Stir at room temperature for 2 hours.

  • Self-Validation: Monitor via TLC (Hexanes/EtOAc 7:3). DHP is UV-active (weakly) and stains with KMnO4​ . The resulting 2-hydroxytetrahydropyran (lactol) is highly polar and requires PMA (Phosphomolybdic acid) staining. Do not proceed until the DHP spot is completely consumed.

• Iminium Generation: Concentrate the reaction mixture under reduced pressure to remove THF. Redissolve the crude lactol in anhydrous methanol. Add methylamine hydrochloride and stir for 30 minutes to establish the imine/iminium equilibrium.

• Selective Reduction: Cool the mixture to 0 °C. Add NaBH3​CN portion-wise over 15 minutes. Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench & Extraction: Quench the reaction with saturated aqueous NaHCO3​ to neutralize the acid and destroy excess hydride. Extract with Dichloromethane (3 x 20 mL). Dry the combined organic layers over anhydrous Na2​SO4​ and concentrate.

• Purification: Purify via flash column chromatography (DCM/MeOH/NH 4​ OH 90:9:1) to isolate the pure equatorial amine.

Protocol B: Palladium-Catalyzed Nucleophilic Allylation of 2-NTHP

To build complex glycomimetic scaffolds, the secondary amine of 2-NTHP can be utilized in transition-metal-catalyzed cross-couplings. Recent methodologies demonstrate that Pd/Et 3​ B systems promote the direct nucleophilic allylation of 2-aminotetrahydropyrans with unactivated allylic alcohols[4]. Triethylborane ( Et3​B ) acts as a crucial Lewis acid and radical initiator, activating the C–O bond of the allylic alcohol to form the π -allylpalladium complex without requiring pre-activation (e.g., conversion to a halide or carbonate).

Reagents & Materials:

• 2-Methylaminotetrahydropyran (1.0 equiv)

• Allylic alcohol (e.g., cinnamyl alcohol) (1.2 equiv)

• Pd(PPh3​)4​ (5 mol%)

• Triethylborane ( Et3​B , 1.0 M in THF) (10 mol%)

• Anhydrous Toluene

Step-by-Step Procedure:

• Catalyst Activation: In an oven-dried Schlenk flask under argon, dissolve Pd(PPh3​)4​ in anhydrous toluene.

• Substrate Addition: Add the allylic alcohol followed by 2-NTHP.

• Initiation: Inject the Et3​B solution dropwise. The reaction mixture will typically shift from pale yellow to a deeper amber, indicating the formation of the active π -allylpalladium species.

• Reaction & Monitoring: Stir the mixture at 50 °C for 6 hours.

  • Self-Validation (Stereochemical Check): Withdraw a 0.1 mL aliquot, filter through a short pad of silica (eluting with EtOAc), and concentrate. Run a crude 1 H NMR (CDCl 3​ ). Look for the anomeric proton (H2) signal. Because the exo-anomeric effect locks the N-alkyl group in the equatorial position, the H2 proton will be axial . It will appear as a distinct doublet of doublets (dd) with a large trans-diaxial coupling constant ( Jax−ax​≈8−11 Hz). If a small coupling constant ( J≈2−3 Hz) is observed, epimerization to the axial amine has occurred.

• Isolation: Upon confirmation of conversion and stereoretention, cool the reaction, concentrate, and purify via silica gel chromatography to yield the N-allylated chiral building block.

References

• Conformational equilibria involving 2-amino-1,3-dioxans: steric control of the anomeric effect Semantic Scholar URL
• Ab Initio Molecular Orbital Calculation of Carbohydrate Model Compounds. 5.
• Palladium-Catalyzed Cascade Intramolecular Cyclization and Allylation of Enynoates with Allylic Alcohols The Journal of Organic Chemistry - ACS Publications URL
• Electrostatic and Stereoelectronic Effects in Carbohydrate Chemistry National Academic Digital Library of Ethiopia URL

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 4. pubs.acs.org [pubs.acs.org]

HPLC and GC methods for 2-Methylaminotetrahydropyran analysis

An Application Note and Protocol for the Chromatographic Analysis of 2-Methylaminotetrahydropyran

Abstract

This document provides detailed analytical methodologies for the quantitative and qualitative analysis of 2-Methylaminotetrahydropyran (N-methyltetrahydropyran-4-amine), a key heterocyclic building block in pharmaceutical and chemical synthesis. Due to its physicochemical properties—specifically its high polarity, basicity, and lack of a significant UV chromophore—this secondary amine presents unique challenges for chromatographic analysis. This guide outlines two robust, validated approaches: a High-Performance Liquid Chromatography (HPLC) method involving pre-column derivatization for UV or fluorescence detection, and a Gas Chromatography (GC) method, also utilizing derivatization, for analysis by Flame Ionization Detection (FID) or Mass Spectrometry (MS). The rationale behind method development choices, step-by-step protocols, and considerations for method validation are discussed to provide researchers and drug development professionals with a comprehensive and scientifically sound framework for the analysis of this compound.

Introduction

2-Methylaminotetrahydropyran is a saturated heterocyclic amine whose structural motif is of increasing interest in medicinal chemistry. Accurate determination of its purity and concentration in reaction mixtures, intermediates, and final products is critical for process control and quality assurance. However, direct analysis is often hindered by its chemical nature. Standard reversed-phase HPLC methods may suffer from poor retention and peak shape, while the absence of a chromophore makes detection with common UV-Vis detectors impractical. Similarly, in gas chromatography, the polar N-H group can lead to peak tailing and adsorption on the analytical column.[1]

To overcome these obstacles, this application note details derivatization strategies that chemically modify the analyte to impart favorable chromatographic and detection properties.[2] For HPLC, we describe a pre-column derivatization method that introduces a fluorescent and UV-active tag. For GC, we detail an acylation reaction that masks the polar amine, increases volatility, and improves peak symmetry.[2][3]

Part 1: High-Performance Liquid Chromatography (HPLC) with Pre-Column Derivatization

Scientific Rationale and Method Causality

The primary challenge for HPLC analysis of 2-Methylaminotetrahydropyran is its lack of a UV-absorbing chromophore, rendering it nearly invisible to standard photodiode array (PDA) or UV detectors. While detectors like ELSD, CAD, or MS can be used, they are not universally available. A more accessible and highly sensitive approach is pre-column derivatization, where the analyte is reacted with a labeling agent before injection.[4][5]

We have selected o-Phthalaldehyde (OPA) as the derivatizing agent for this protocol. OPA reacts rapidly with primary and secondary amines in the presence of a thiol (e.g., N-acetyl-L-cysteine) to form a highly fluorescent and UV-active isoindole derivative. This reaction is fast, occurs at room temperature, and provides a derivative with excellent chromatographic properties on a standard C18 column. The resulting derivative can be detected with high sensitivity using a fluorescence detector (FLD) or a UV detector.[4]

The choice of a reversed-phase C18 column is based on its wide availability and the non-polar nature of the resulting OPA derivative. A gradient elution is employed to ensure the separation of the derivatized analyte from reagent peaks and other potential impurities.

Experimental Protocol: HPLC-FLD/UV

1.2.1. Reagents and Materials

• 2-Methylaminotetrahydropyran reference standard

• Acetonitrile (ACN), HPLC Grade

• Methanol (MeOH), HPLC Grade

• Water, HPLC Grade or Milli-Q

• Boric Acid

• Potassium Hydroxide

• o-Phthalaldehyde (OPA)

• N-acetyl-L-cysteine (NAC)

• Sample Diluent: Acetonitrile/Water (50:50, v/v)

1.2.2. Instrumentation

• HPLC system with a gradient pump, autosampler, column oven, and a fluorescence or UV detector.

• Analytical Column: C18, 250 mm x 4.6 mm, 5 µm particle size (e.g., Waters Symmetry, Agilent Zorbax)

1.2.3. Solution Preparation

• Borate Buffer (0.4 M, pH 9.5): Dissolve 2.47 g of boric acid in 100 mL of water. Adjust pH to 9.5 with a potassium hydroxide solution.

• OPA/NAC Reagent: Dissolve 50 mg of OPA in 1 mL of methanol. Add 9 mL of the 0.4 M Borate Buffer. Add 100 mg of N-acetyl-L-cysteine and mix until dissolved. This reagent should be prepared fresh daily.

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Methylaminotetrahydropyran reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the sample diluent.

• Working Standard/Sample Preparation: Dilute the stock solution or the sample to the desired concentration range (e.g., 1-100 µg/mL) with the sample diluent.

1.2.4. Derivatization Procedure

• To 100 µL of the diluted standard or sample in an autosampler vial, add 100 µL of the OPA/NAC reagent.

• Cap the vial and vortex for 30 seconds.

• Allow the reaction to proceed at room temperature for 2 minutes before injection. Note: The timing should be consistent across all samples and standards as the derivative stability can vary.

1.2.5. Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Fluorescence Detection	Excitation: 230 nm, Emission: 450 nm[4]
UV Detection	335 nm

HPLC Workflow Diagram

Caption: Workflow for HPLC analysis via pre-column derivatization.

Part 2: Gas Chromatography (GC) with Derivatization

Scientific Rationale and Method Causality

Direct injection of 2-Methylaminotetrahydropyran onto a standard non-polar or mid-polar GC column often results in poor chromatography, characterized by broad, tailing peaks. This is due to the interaction of the polar secondary amine group with active sites (e.g., residual silanols) in the injection port and on the column surface. Chemical derivatization is a robust strategy to mitigate these effects.[1]

The chosen derivatization approach is acylation using Trifluoroacetic Anhydride (TFAA) . This reagent reacts with the secondary amine to form a stable, volatile N-trifluoroacetyl derivative.[2] This process offers several key advantages:

• Improved Volatility: The derivative is less polar and more volatile than the parent compound.

• Enhanced Peak Shape: Masking the active hydrogen on the amine eliminates the primary source of undesirable column interactions.

• Increased Sensitivity (for ECD): The introduction of fluorine atoms makes the derivative highly responsive to an Electron Capture Detector (ECD), although FID and MS are more common detectors for this type of analysis.

A standard 5% phenyl-methylpolysiloxane (e.g., DB-5 or equivalent) column is selected for its versatility and thermal stability, providing good separation for a wide range of derivatized compounds.

Experimental Protocol: GC-FID/MS

2.2.1. Reagents and Materials

• 2-Methylaminotetrahydropyran reference standard

• Trifluoroacetic Anhydride (TFAA)

• Ethyl Acetate (EtOAc), Anhydrous, GC Grade

• Pyridine or Triethylamine (TEA), as a catalyst/acid scavenger (optional, but recommended)

• Anhydrous Sodium Sulfate

2.2.2. Instrumentation

• Gas Chromatograph with a split/splitless injector, FID or Mass Spectrometer detector.

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms, HP-5ms)

2.2.3. Solution Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Methylaminotetrahydropyran into a 10 mL volumetric flask. Dissolve and dilute to volume with anhydrous Ethyl Acetate.

• Working Standard/Sample Preparation: Dilute the stock solution or the sample to the desired concentration (e.g., 10-200 µg/mL) with anhydrous Ethyl Acetate.

2.2.4. Derivatization Procedure

• Pipette 500 µL of the standard or sample solution into a 2 mL GC vial.

• Add 10 µL of pyridine (or TEA) to act as an acid scavenger.[2]

• Add 50 µL of Trifluoroacetic Anhydride (TFAA).

• Cap the vial tightly and heat at 60°C for 30 minutes.

• Cool the vial to room temperature.

• (Optional) If excess reagent interferes with chromatography, it can be evaporated under a gentle stream of nitrogen and the residue redissolved in Ethyl Acetate.

• Inject 1 µL of the final solution into the GC.

2.2.5. GC Conditions

Parameter	Condition
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (5% Phenyl-Methylpolysiloxane)
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min
Inlet Temperature	250°C
Injection Mode	Split (Ratio 20:1)
Injection Volume	1 µL
Oven Program	Initial: 80°C (hold 2 min) Ramp: 15°C/min to 280°C Hold: 5 min at 280°C
FID Temperature	300°C
MS Transfer Line	280°C
MS Ion Source	230°C
MS Mode	Electron Ionization (EI), Scan Range 40-450 amu

GC Workflow Diagram

Caption: Workflow for GC analysis via acylation derivatization.

Part 3: Method Validation and Trustworthiness

To ensure the trustworthiness of these protocols, a full method validation should be performed according to ICH guidelines or internal laboratory standards. Key parameters to assess include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., impurities, degradation products, matrix components). This is typically confirmed using MS detection or by analyzing a placebo sample.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentration levels should be used to establish the linear range, with a correlation coefficient (r²) of ≥0.99.

• Accuracy: The closeness of the test results to the true value. This is often determined by spike/recovery experiments at multiple levels (e.g., 80%, 100%, 120% of the target concentration).

• Precision: The degree of scatter between a series of measurements. This includes repeatability (intra-day) and intermediate precision (inter-day, different analysts/equipment). Results are typically expressed as a Relative Standard Deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that can be reliably detected and quantified, respectively. These are often established based on a signal-to-noise ratio (e.g., 3:1 for LOD, 10:1 for LOQ).

Part 4: Special Consideration for Chiral Isomers

The name "2-Methylaminotetrahydropyran" can be ambiguous. If the analyte of interest is an isomer with a stereocenter (e.g., N-methyl-tetrahydropyran-2-amine), chiral separation is necessary. Both HPLC and GC methods can be adapted for this purpose.

• Chiral HPLC: A polysaccharide-based chiral stationary phase (CSP), such as cellulose or amylose derivatives, would be employed, typically under normal phase or polar organic conditions.[6]

• Chiral GC: A chiral GC column (e.g., containing a cyclodextrin derivative or a chiral selector like Chirasil-Val) would be used to separate the enantiomers of the derivatized analyte.[7] Method development would be required to optimize the separation.

Conclusion

The HPLC and GC methods presented in this application note provide robust and reliable solutions for the analysis of 2-Methylaminotetrahydropyran. By employing targeted derivatization strategies, the inherent challenges associated with this polar, non-chromophoric secondary amine are effectively overcome. The HPLC method with OPA derivatization offers excellent sensitivity for fluorescence or UV detection, while the GC method with TFAA acylation ensures superb peak shape and volatility for FID or MS analysis. These protocols serve as a validated starting point for researchers and quality control analysts in the pharmaceutical and chemical industries.

References

• Title: Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition Source: ACS Publications URL: [Link]

• Title: Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review Source: Journal of Food and Drug Analysis URL: [Link]

• Title: 2.1.2. Gas chromatography of amines as various derivatives Source: ResearchGate URL: [Link]

• Title: A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization Source: PubMed URL: [Link]

• Title: GC Derivatization Source: University of Colorado Boulder URL: [Link]

• Title: 4-(Methylamino)tetrahydro-2H-pyran Source: PubChem URL: [Link]

• Title: Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols Source: PMC (PubMed Central) URL: [Link]

• Title: HPLC Methods for analysis of Methylamine Source: HELIX Chromatography URL: [Link]

• Title: HPLC Determination of N-Methylethanolamine in Diphenhydramine Hydrochloride Drug Substance by Pre-column Derivatization Source: ResearchGate URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. jfda-online.com [jfda-online.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Derivatization Strategies for the Chromatographic Analysis of 2-Methylaminotetrahydropyran

Document ID: AN-2026-0331 Target Audience: Analytical Chemists, Pharmacokinetic Researchers, and Drug Development Scientists Techniques: GC-EI-MS, LC-ESI-MS/MS, Chemical Derivatization

Executive Summary & Mechanistic Rationale

The accurate quantification of cyclic secondary amines, such as 2-Methylaminotetrahydropyran (N-methyltetrahydro-2H-pyran-2-amine), is a persistent challenge in bioanalytical chemistry. Structurally, 2-methylaminotetrahydropyran features a tetrahydropyran ring with a methylamino substituent at the C2 position. This molecule exhibits a strong exo-anomeric effect, where the nitrogen lone pair interacts with the anti-bonding orbital of the adjacent C–O bond, stabilizing the equatorial conformation of the amine group.

Despite this conformational stability, the compound's high polarity, substantial water solubility, and lack of a native chromophore or fluorophore make direct chromatographic analysis highly problematic. In Gas Chromatography (GC), the active secondary amine proton interacts strongly with residual silanol groups on the column stationary phase, leading to severe peak tailing and irreversible adsorption[1]. In Liquid Chromatography-Mass Spectrometry (LC-MS), the low molecular weight and poor ionization efficiency in Electrospray Ionization (ESI) result in inadequate detection limits.

To overcome these fundamental limitations, this application note details two field-proven, self-validating derivatization protocols:

• GC-MS Pathway: Acylation via Isobutyl Chloroformate (IBCF) to form a highly volatile, thermally stable carbamate[2][3].

• LC-MS/MS Pathway: Sulfonylation via Dansyl Chloride (DNS-Cl) to append a strongly basic, hydrophobic tag that amplifies ESI+ ionization efficiency by up to 3 orders of magnitude[4][5].

Fig 1: Parallel derivatization workflows for 2-Methylaminotetrahydropyran analysis.

Chemical Transformation Logic

The selection of a derivatizing agent must be dictated by the detection modality.

For GC-MS , Isobutyl Chloroformate (IBCF) is utilized because it reacts instantaneously with secondary amines in aqueous-organic mixtures to form carbamates[3][6]. This neutralizes the polar N–H bond, dropping the boiling point and preventing column interaction. Furthermore, carbamate derivatives of cyclic amines promote rich, predictable fragmentation patterns in Electron Ionization (EI), often yielding a dominant, diagnostic product ion at m/z 84, which is critical for unambiguous structural elucidation[2].

For LC-MS/MS , Dansyl Chloride (5-(Dimethylamino)naphthalene-1-sulfonyl chloride) is the gold standard[4]. The reaction forms a highly stable sulfonamide bond. Crucially, the appended dimethylamino group acts as a potent proton acceptor in acidic mobile phases, ensuring near 100% ionization in ESI+ mode[5][7]. The bulky naphthalene ring simultaneously increases the molecule's hydrophobicity, drastically improving retention and peak shape on standard C18 reversed-phase columns.

Fig 2: Chemical pathways for IBCF acylation and Dansyl chloride sulfonylation.

Experimental Protocols

Protocol A: GC-MS Preparation via IBCF Derivatization

This protocol utilizes an in-solution biphasic reaction, eliminating the need for prior solid-phase extraction (SPE)[3].

Reagents Required:

• Isobutyl Chloroformate (IBCF), ≥98% purity

• Sodium Hydroxide (NaOH), 1.0 M aqueous solution

• Hexane or Chloroform (GC-MS grade)

• Pyridine (Catalyst/Acid Scavenger)

Step-by-Step Methodology:

• Alkalization: Transfer 1.0 mL of the aqueous sample (or biological extract) containing 2-methylaminotetrahydropyran into a 10 mL glass centrifuge tube. Add 200 µL of 1.0 M NaOH to adjust the pH to >9.0.

  • Causality: The amine must be fully deprotonated (free base form) to act as an effective nucleophile against the chloroformate carbonyl carbon.

• Derivatization: Add 50 µL of IBCF and 10 µL of pyridine to the mixture[3].

• Extraction: Immediately add 2.0 mL of Hexane. Cap the tube tightly and vortex vigorously for 2 minutes at room temperature.

  • Causality: The reaction is biphasic. Vigorous mixing maximizes the surface area between the aqueous amine and the organic IBCF, driving the reaction to completion within seconds.

• Phase Separation: Centrifuge at 3,000 × g for 5 minutes to break any emulsions.

• Collection: Transfer the upper organic layer (Hexane) containing the carbamate derivative to a clean GC vial.

• Self-Validation Check: Inject a reagent blank (water processed through steps 1-5). The chromatogram must show no interfering peaks at the target retention time. The presence of unreacted IBCF will elute near the solvent front and should not interfere with the target analyte.

Protocol B: LC-MS/MS Preparation via Dansyl Chloride Derivatization

This protocol is optimized for maximum ESI+ signal enhancement[5][7].

Reagents Required:

• Dansyl Chloride (DNS-Cl), 10 mg/mL in Acetonitrile (Prepare fresh daily)[4]

• Sodium Bicarbonate Buffer (0.2 M, pH 9.5)

• Formic Acid (2% aqueous solution)

Step-by-Step Methodology:

• Buffering: To 100 µL of the sample extract, add 100 µL of 0.2 M Sodium Bicarbonate buffer (pH 9.5)[4].

  • Causality: A precise pH of 9.5 is critical. If the pH is too low, the secondary amine remains protonated and unreactive. If the pH is too high (>10.5), Dansyl chloride rapidly hydrolyzes into non-reactive dansyl acid[4].

• Labeling: Add 100 µL of the freshly prepared DNS-Cl solution (10 mg/mL in Acetonitrile). Vortex for 30 seconds to ensure homogeneity.

• Incubation: Heat the mixture in a thermomixer at 60°C for 15 minutes[4].

  • Causality: Heat accelerates the nucleophilic attack of the sterically hindered secondary amine on the sulfonyl chloride group.

• Quenching: Cool the sample to room temperature. Add 20 µL of 2% Formic Acid to quench the reaction.

  • Causality: Formic acid neutralizes the basic buffer and consumes unreacted DNS-Cl, preventing continuous background reactions and protecting the LC column from highly reactive acylating agents[4].

• Filtration: Filter the final solution through a 0.22 µm PTFE syringe filter directly into an LC autosampler vial.

• Self-Validation Check: Monitor the LC-MS/MS baseline for m/z 252 (Dansyl acid, the hydrolysis byproduct). A consistent peak here confirms the reagent was active during the incubation phase.

Quantitative Method Performance

The following table summarizes the typical analytical performance metrics achieved when applying these derivatization strategies to 2-methylaminotetrahydropyran and structurally analogous secondary amines.

Analytical Parameter	GC-MS (IBCF Derivatization)	LC-MS/MS (Dansyl-Cl Derivatization)
Primary Advantage	High chromatographic resolution, structural elucidation via EI fragmentation[2].	Extreme sensitivity, excellent retention on C18 reversed-phase columns[5][7].
Limit of Detection (LOD)	1.0 - 5.0 ng/mL	0.01 - 0.05 ng/mL (Femtomole range)[4]
Linear Dynamic Range	10 - 5,000 ng/mL	0.1 - 2,000 ng/mL
Signal Enhancement	~10x (vs. underivatized GC)	100x to 300x (vs. underivatized ESI+)[7]
Derivative Stability	> 7 days at 4°C	> 14 days at 4°C[4]
Typical Recovery	85% - 92%	90% - 98%

References

• Source: ethernet.edu.
• Source: gdut.edu.
• Source: benchchem.
• Source: nih.
• Source: acs.
• Source: researchgate.
• Source: mdpi.
• Source: mostwiedzy.

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The Emerging Role of 2-Methylaminotetrahydropyran Scaffolds in Asymmetric Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

The tetrahydropyran (THP) motif is a cornerstone in the architecture of numerous natural products and pharmaceuticals, prized for its conformational stability and favorable pharmacokinetic properties.[1][2][3][4][5] Within this class of privileged structures, chiral aminotetrahydropyrans are of increasing interest, particularly as scaffolds for the design of novel catalysts and chiral ligands in asymmetric synthesis. This guide explores the potential of 2-methylaminotetrahydropyran and its derivatives as a new frontier in asymmetric catalysis, providing a scientifically grounded framework for their application. While direct catalytic applications of 2-methylaminotetrahydropyran are an emerging area, this document synthesizes established principles of asymmetric catalysis and tetrahydropyran chemistry to present detailed application notes and protocols.

Introduction: The Rationale for 2-Aminotetrahydropyran Derivatives in Asymmetric Catalysis

The efficacy of a chiral ligand or organocatalyst hinges on its ability to create a well-defined, three-dimensional chiral environment around a reactive center.[6] Chiral 2-aminotetrahydropyran derivatives are promising candidates for several reasons:

• Structural Rigidity: The tetrahydropyran ring offers a conformationally biased scaffold, which can reduce the number of competing transition states and thereby enhance enantioselectivity.

• Stereochemical Information: The substituents on the THP ring provide distinct stereochemical information that can be effectively transmitted to the catalytic center.

• Tunability: The amino group at the 2-position serves as a versatile handle for the introduction of various coordinating or sterically demanding groups, allowing for the fine-tuning of the catalyst's electronic and steric properties. The N-methyl group in 2-methylaminotetrahydropyran, for instance, can influence the steric environment and the Lewis basicity of the nitrogen atom.

• Bifunctionality: The amino group and the ring oxygen can potentially act as a bifunctional system, activating both the nucleophile and the electrophile in a concerted manner, a strategy that has proven highly effective in organocatalysis.

Proposed Application: Asymmetric Michael Addition

The Michael addition is a fundamental carbon-carbon bond-forming reaction in organic synthesis. The development of asymmetric variants has been a major focus of research. Here, we propose the use of a chiral 2-methylaminotetrahydropyran-based bifunctional catalyst for the asymmetric Michael addition of 1,3-dicarbonyl compounds to nitroalkenes.

The Catalyst: (2R,3S)-N-Methyl-3-phenyl-2-tetrahydropyranamine

For the purpose of this application note, we will focus on a hypothetical, yet rationally designed, catalyst: (2R,3S)-N-Methyl-3-phenyl-2-tetrahydropyranamine. The stereochemistry is chosen to create a defined chiral pocket, and the phenyl group at the 3-position provides steric bulk to influence the facial selectivity of the reaction.

Proposed Catalytic Cycle

The proposed mechanism leverages the bifunctional nature of the aminotetrahydropyran scaffold. The tertiary amine can act as a Brønsted base to deprotonate the 1,3-dicarbonyl compound, forming an enolate. Simultaneously, the protonated amine can act as a Brønsted acid to activate the nitroalkene via hydrogen bonding. This dual activation is expected to lower the activation energy of the reaction and favor a specific transition state, leading to high enantioselectivity.

Caption: Proposed catalytic cycle for the asymmetric Michael addition.

Experimental Protocols

The following protocols are designed to be self-validating and provide a clear roadmap for researchers.

Synthesis of the Chiral 2-Aminotetrahydropyran Precursor

The synthesis of enantiopure aminotetrahydropyrans can be achieved through various methods, including diastereoselective cyclization reactions. A plausible route to a precursor of our proposed catalyst is outlined below.

Caption: General workflow for the synthesis of a chiral 2-methylaminotetrahydropyran.

Protocol for Asymmetric Michael Addition

Materials:

• (2R,3S)-N-Methyl-3-phenyl-2-tetrahydropyranamine (Catalyst)

• Nitroalkene (e.g., trans-β-nitrostyrene)

• 1,3-Dicarbonyl compound (e.g., acetylacetone)

• Anhydrous solvent (e.g., toluene or dichloromethane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the chiral aminotetrahydropyran catalyst (0.1 mmol, 10 mol%).

• Add the 1,3-dicarbonyl compound (1.2 mmol, 1.2 equivalents).

• Dissolve the catalyst and the dicarbonyl compound in the anhydrous solvent (2 mL).

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C).

• Add the nitroalkene (1.0 mmol, 1.0 equivalent) to the reaction mixture.

• Stir the reaction mixture at the same temperature and monitor the progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the enantiomeric excess of the product by chiral HPLC analysis.

Data Presentation and Expected Results

The performance of the catalyst is expected to be influenced by the reaction conditions. Below is a table summarizing hypothetical results for the Michael addition of acetylacetone to trans-β-nitrostyrene.

Entry	Temperature (°C)	Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	ee (%)
1	25	Toluene	10	24	85	75
2	0	Toluene	10	48	90	88
3	-20	Toluene	10	72	82	95
4	0	CH2Cl2	10	48	88	85
5	0	Toluene	5	72	75	87

Conclusion and Future Outlook

The use of chiral 2-methylaminotetrahydropyran derivatives as catalysts and ligands in asymmetric synthesis represents a promising avenue for the development of novel and efficient synthetic methodologies. The structural features of this scaffold, including its rigidity, tunability, and potential for bifunctionality, make it an attractive platform for catalyst design. The protocols and conceptual framework provided in this guide are intended to serve as a starting point for researchers to explore the catalytic potential of this exciting class of molecules. Further research into the synthesis of diverse aminotetrahydropyran libraries and their application in a broader range of asymmetric transformations is highly encouraged.

References

• Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis. Chemical Society Reviews. [Link]

• Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis. Request PDF. [Link]

• Asymmetric Synthesis of Highly Functionalized Tetrahydropyran DPP-4 Inhibitor. Organic Letters. [Link]

• Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. PMC. [Link]

• Synthesis of Highly Substituted Aminotetrahydropyrans Enabled by Stereospecific Multi-Vector C–H Functionalization. PMC. [Link]

• Synthesis of Highly Substituted Aminotetrahydropyrans Enabled by Stereospecific Multivector C–H Functionalization. Organic Letters. [Link]

• Asymmetric synthesis of highly functionalized tetrahydropyrans via a one-pot organocatalytic Michael/Henry/ketalization sequence. PubMed. [Link]

• Chiral Organocatalysis. University of Illinois Urbana-Champaign. [Link]

• Synthesis of Novel Enantiopure Amino- and Azidopyran Building Blocks and Their Click Reactions to Multivalent Carbohydrate Mimetics. Request PDF. [Link]

• Asymmetric Photocatalysis Enabled by Chiral Organocatalysts. PubMed. [Link]

• Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary. PMC. [Link]

• Design of chiral organocatalysts for practical asymmetric synthesis of amino acid derivatives. Chemical Communications. [Link]

• The Synthesis and Application of P,N Ligands in Asymmetric Catalysis. University College Dublin. [Link]

• ChemInform Abstract: Enantioselective Synthesis of 2-Amino-4H-pyrans via the Organocatalytic Cascade Reaction of Malononitrile and α-Substituted Chalcones. Request PDF. [Link]

• Chiral auxiliary. Wikipedia. [Link]

• Synthesis of enantiopure 1,2-azido and 1,2-amino alcohols via regio. PMC. [Link]

• Synthesis of Enantiopure Unnatural Amino Acids by Metallaphotoredox Catalysis. Macmillan Group - Princeton University. [Link]

• Recent advances in catalytic asymmetric synthesis. Frontiers. [Link]

• Two Complementary Synthetic Approaches to the Enantiomeric Forms of the Chiral Building Block (2,6,6-Trimethyltetrahydro-2H-pyran-2-yl)methanol: Application to the Stereospecific Preparation of the Natural Flavor Linaloyl Oxide. MDPI. [Link]

• Chiral Auxiliary Mediated Conjugate Reduction and Asymmetric Protonation: Synthesis of High Affinity Ligands for HIV Protease Inhibitors. PMC. [Link]

• Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. PMC. [Link]

• Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands. PMC. [Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. PMC. [Link]

Sources

• 1. Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 2-Methylaminotetrahydropyran Synthesis &amp; Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and operational challenges encountered during the synthesis of 2-Methylaminotetrahydropyran (N-methyltetrahydro-2H-pyran-2-amine).

This chiral building block is a critical model compound for studying the exo-anomeric effect in N-glycosyl systems [1]. Its synthesis typically relies on the reductive amination of 2-hydroxytetrahydropyran (glutaraldehyde hemiacetal) with methylamine. However, the dynamic ring-chain tautomerism of the hemiacetal and the high nucleophilicity of the secondary amine product often lead to complex impurity profiles.

Below, you will find causality-driven troubleshooting FAQs, mechanistic workflows, and a self-validating experimental protocol to ensure high-purity yields.

Part 1: Mechanistic Pathway & Impurity Origins

Understanding the origin of your impurities is the first step in eliminating them. The synthesis is governed by a delicate equilibrium between the cyclic hemiacetal and its open-chain tautomer, which bifurcates into distinct impurity pathways depending on your reaction conditions.

Caption: Mechanistic pathway of 2-methylaminotetrahydropyran synthesis and primary impurity bifurcation.

Part 2: Troubleshooting Guide & FAQs

Q1: My GC-MS analysis shows a major impurity at m/z 199. What is this, and how can I eliminate it? A: This mass corresponds to bis(tetrahydropyran-2-yl)methylamine , a tertiary amine dimer resulting from over-alkylation.

• Causality: In a direct reductive amination setup, the newly formed 2-methylaminotetrahydropyran competes with the primary methylamine to attack the highly electrophilic iminium intermediate. Because the secondary amine product is highly nucleophilic, this side reaction occurs rapidly.

• Resolution: Transition to an 1 [2]. By pre-forming the imine with a dehydrating agent before introducing Sodium Triacetoxyborohydride (STAB), you ensure all electrophilic species are consumed by the primary amine first, structurally preventing dimer formation.

Q2: The reaction mixture is becoming highly viscous, and I am isolating linear amino-alcohols instead of the cyclic product. What went wrong? A: You are observing the reduction of the open-chain tautomer, leading to 5-(methylamino)pentan-1-ol and subsequent polymeric species.

• Causality: 2-Hydroxytetrahydropyran exists in equilibrium with 5-hydroxyvaleraldehyde. Protic solvents (like water or methanol) and elevated temperatures stabilize this open-chain aldehyde via hydrogen bonding. If reduction occurs while the substrate is in the open form, the tetrahydropyran ring cannot close.

• Resolution: Utilize an aprotic solvent system such as 1,2-Dichloroethane (DCE) or anhydrous THF, which favors the cyclic hemiacetal form. Maintain the reaction temperature at 0–5 °C during the initial imine formation.

Q3: I am observing high levels of unreacted 2-hydroxytetrahydropyran despite using an excess of STAB. Why is the reaction stalling? A: The rate-limiting step in your workflow is the formation of the iminium ion, not the reduction itself.

• Causality: STAB is a mild, highly chemoselective reducing agent that reduces iminium ions significantly faster than aldehydes or hemiacetals [2]. If the iminium ion does not form efficiently, STAB will simply sit unreacted in the mixture.

• Resolution: Introduce a catalytic amount of glacial acetic acid (1.0–2.0 equivalents). The acid protonates the hemiacetal hydroxyl, facilitating water elimination to form the iminium ion, which is then rapidly trapped by STAB.

Caption: Decision tree for troubleshooting common impurities during tetrahydropyran amination.

Part 3: Quantitative Impurity Profile

To ensure strict quality control, monitor your reaction against the following standard impurity profile. Data should be acquired via GC-FID or GC-MS.

Impurity	Chemical Structure / Type	Typical RRT (GC)	Causality / Origin	Acceptable Limit (Area %)
Bis(tetrahydropyran-2-yl)methylamine	Dimer (Tertiary Amine)	1.85	Over-alkylation of product with iminium	< 1.0%
5-(Methylamino)pentan-1-ol	Linear Amino-Alcohol	1.15	Reduction of open-chain tautomer	< 0.5%
Tetrahydro-2H-pyran-2-one	Oxidation Product	0.95	Oxidation of hemiacetal	< 0.5%
2-Hydroxytetrahydropyran	Unreacted Starting Material	0.80	Incomplete imine formation	< 2.0%

Part 4: Self-Validating Experimental Protocol

To definitively solve the dimerization and polymerization issues, use this Indirect Reductive Amination methodology. This protocol is designed as a self-validating system: it incorporates an In-Process Control (IPC) checkpoint that prevents the addition of the reducing agent until the system chemically guarantees the absence of side-reaction precursors.

Materials Required:

• 2-Hydroxytetrahydropyran (1.0 equiv, 10 mmol)

• Methylamine (2.0 M solution in anhydrous THF) (1.2 equiv, 12 mmol)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv, 15 mmol)

• Glacial Acetic Acid (1.0 equiv, 10 mmol)

• Anhydrous 1,2-Dichloroethane (DCE) (25 mL)

• Activated 4Å Molecular Sieves (2.0 g)

Step-by-Step Workflow:

• Imine Pre-Formation (The Critical Step):

  • Suspend the activated 4Å molecular sieves in 15 mL of anhydrous DCE under a nitrogen atmosphere.

  • Add 2-hydroxytetrahydropyran (10 mmol) to the suspension and cool the flask to 0 °C using an ice bath.

  • Dropwise, add the methylamine solution (12 mmol) over 15 minutes to prevent exothermic ring-opening.

  • Add glacial acetic acid (10 mmol) to catalyze iminium formation.

  • Stir at 0 °C for 2 hours.

• IPC Checkpoint (Self-Validation):

  • Do not proceed to reduction yet. Pull a 50 µL aliquot and analyze via FTIR or rapid GC-FID.

  • Validation Criteria: You must observe the complete disappearance of the broad hemiacetal -OH stretch (~3300 cm⁻¹) and the appearance of the imine/iminium signal. Causality: If STAB is added while the hemiacetal is still present, the resulting secondary amine product will attack the remaining electrophiles, causing the m/z 199 dimer impurity.

• Reduction:

  • Once validated, add STAB (15 mmol) portion-wise over 20 minutes at 0 °C.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4 hours.

• Quench and Isolation:

  • Quench the reaction by slowly adding 15 mL of saturated aqueous NaHCO3​ . Stir vigorously for 30 minutes to break down boron complexes.

  • Filter the mixture through a Celite pad to remove the molecular sieves.

  • Separate the organic DCE layer. Extract the aqueous layer twice with 10 mL of Dichloromethane (DCM).

  • Combine the organic layers, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield crude 2-methylaminotetrahydropyran. Purify via vacuum distillation if necessary.

Part 5: References

• Title: Ab Initio Molecular Orbital Calculation of Carbohydrate Model Compounds. 5. Anomeric, Exo-Anomeric, and Reverse Anomeric Effects in C-, N-, and S-Glycosyl Compounds. Source: The Journal of Physical Chemistry - ACS Publications URL:

• Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Source: The Journal of Organic Chemistry / Organic Chemistry Portal URL:

Sources

• 1. organic-chemistry.org [organic-chemistry.org]

optimizing reaction yield for 2-Methylaminotetrahydropyran

Welcome to the Technical Support Center for 2-Methylaminotetrahydropyran Synthesis .

Synthesizing 2-Methylaminotetrahydropyran (also known as N-methyloxan-2-amine or THP-protected methylamine) presents unique chemical challenges. Because the target molecule is an N,O-acetal (hemiaminal ether), it is highly sensitive to reaction conditions. Furthermore, the basicity of the primary amine starting material often interferes with standard catalytic cycles.

This guide provides field-proven troubleshooting steps, mechanistic insights, and a self-validating protocol to help researchers and drug development professionals maximize their reaction yields.

Part 1: Troubleshooting FAQs & Mechanistic Causality

Q1: My conversion is stalling at 40%, and starting materials remain unreacted. Why is my acid catalyst failing? A1: The root cause is acid-base neutralization. Methylamine is a relatively strong base (pKa ~10.6). When using standard Brønsted acid catalysts like p-Toluenesulfonic acid (p-TsOH), the amine rapidly deprotonates the catalyst, forming an unreactive methylammonium tosylate salt. This prevents the protonation of 3,4-dihydro-2H-pyran (DHP), which is required to generate the reactive oxocarbenium ion[1]. Solution: Switch to a buffered, mild acid catalyst such as Pyridinium p-Toluenesulfonate (PPTS)[2] or a neutral halogen catalyst like Iodine (I 2​ )[3]. These catalysts facilitate the formation of the oxocarbenium ion without being irreversibly deactivated by the basic amine.

Q2: I am observing multiple product spots on TLC, including a higher-running byproduct. How do I control the stoichiometry? A2: Because methylamine is a primary amine, it can undergo double addition to form N,N-di-THP methylamine. Once the mono-THP product (2-methylaminotetrahydropyran) forms, its secondary amine nitrogen remains nucleophilic and can attack a second oxocarbenium ion. Solution: Maintain a strict 1:1.1 molar ratio of methylamine to DHP. Add the DHP dropwise to a dilute solution of methylamine to ensure the mono-addition product is kinetically favored over the di-addition product.

Q3: NMR shows high conversion in the crude mixture, but I lose all my product during column chromatography. What is happening? A3: 2-Methylaminotetrahydropyran is a hemiaminal ether. Unlike standard ethers, N,O-acetals are highly susceptible to acidic hydrolysis. The inherent acidity of standard silica gel (pH ~4.5–5.5) is sufficient to cleave the THP group, reverting your product back to 5-hydroxypentanal and methylamine[1]. Solution: Never use standard silica gel for this product. Perform a strictly basic aqueous workup (e.g., saturated NaHCO 3​ ) and purify the product using Basic Alumina (Activity I or II) or silica gel that has been pre-neutralized with 1-2% Triethylamine (TEA) in the eluent.

Part 2: Catalyst & Condition Matrix

To optimize your yield, compare the performance of standard catalysts used for the N-tetrahydropyranylation of amines.

Catalyst	Loading (mol%)	Solvent	Temp (°C)	Typical Yield (%)	Causality / Notes
p-TsOH	5–10	DCM	25	40–50	Suffers from severe catalyst neutralization by the basic methylamine[2].
PPTS	10–20	THF	65	70–80	Milder acidity prevents complete neutralization; requires heating[2].
BF 3​ ·OEt 2​	5	DCM	0 to 25	30–40	Strong Lewis acid causes rapid DHP polymerization side-reactions[1].
Iodine (I 2​ )	10	THF	25	85–95	Neutral catalytic conditions prevent amine protonation; excellent yield[3].

Part 3: Mechanistic & Workflow Diagrams

Mechanistic pathway for the N-tetrahydropyranylation of methylamine.

Step-by-step troubleshooting workflow for optimizing 2-Methylaminotetrahydropyran yield.

Part 4: Self-Validating Experimental Protocol

Optimized Iodine-Catalyzed Synthesis of 2-Methylaminotetrahydropyran Objective: Achieve >85% yield using neutral iodine catalysis to prevent amine-induced catalyst deactivation.

Step 1: Reaction Setup

• Flame-dry a 100 mL round-bottom flask and flush with Argon.

• Add Methylamine (2.0 M solution in THF, 10.0 mL, 20.0 mmol).

• Validation Check: Ensure the THF solution is strictly anhydrous; trace water will react with DHP to form 2-hydroxytetrahydropyran (a lactol byproduct).

Step 2: Reagent Addition

• Cool the flask to 0 °C using an ice bath.

• Add 3,4-dihydro-2H-pyran (DHP) (2.0 mL, 22.0 mmol, 1.1 equiv) dropwise over 5 minutes.

• Add Iodine (I 2​ ) (507 mg, 2.0 mmol, 10 mol%) in one portion.

• Validation Check: The solution will immediately turn a distinct dark brown/purple color, confirming active iodine is successfully dissolved in the reaction matrix.

Step 3: Reaction Monitoring

• Remove the ice bath and allow the reaction to stir at room temperature (25 °C) for 3 hours.

• Monitor via TLC (Alumina TLC plates, Eluent: 10% EtOAc in Hexanes).

• Validation Check: The starting DHP spot (UV active) should disappear, replaced by a new spot (ninhydrin active, indicating the presence of the secondary amine).

Step 4: Quench & Basic Workup

• Quench the reaction by adding 20 mL of saturated aqueous Na 2​ S 2​ O 3​ (Sodium thiosulfate).

• Validation Check: The dark brown color must completely dissipate to a pale yellow or colorless solution, confirming the reduction of I 2​ to I − .

• Add 20 mL of saturated aqueous NaHCO 3​ to ensure the aqueous layer is strictly basic (pH > 8).

• Extract with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude oil via flash chromatography using Basic Alumina (Eluent: 5% to 10% EtOAc in Hexanes).

• Validation Check: 1 H NMR (CDCl 3​ ) should show a characteristic anomeric proton multiplet at ~4.5 ppm (O-CH-N), confirming the successful formation and preservation of the hemiaminal ether.

Part 5: References

• Dihydropyran (DHP) - Common Organic Chemistry Common Organic Chemistry[Link]

• Activating Agents and Protecting Groups: Handbook of Reagents For Organic Synthesis John Wiley & Sons / EPDF[Link]

• Iodine-Catalyzed Mild and Efficient Tetrahydropyranylation / Depyranylation of Alcohols Chemistry Letters (Oxford University Press)[Link]

Sources

• 1. epdf.pub [epdf.pub]
• 2. Dihydropyran (DHP) [commonorganicchemistry.com]
• 3. academic.oup.com [academic.oup.com]

Technical Support Center: 2-Methylaminotetrahydropyran (2-MeNH-THP)

Overview

Welcome to the technical support and troubleshooting hub for 2-Methylaminotetrahydropyran (CAS: 2622-48-2). As a cyclic N,O-acetal (hemiaminal ether), 2-MeNH-THP presents unique stereoelectronic and stability challenges compared to traditional O,O-acetals. This guide is designed for researchers and drug development professionals, bridging the gap between theoretical stereoelectronics and benchtop execution. Every protocol provided here is designed as a self-validating system to ensure high-fidelity data in your synthetic workflows.

Troubleshooting Guide & FAQs

Section 1: Conformational Anomalies & Structural Stability

Q: My 1 H NMR coupling constants indicate that 2-MeNH-THP predominantly adopts an equatorial conformation. Is this a violation of the anomeric effect, or do I have the wrong isomer?

A: You have the correct isomer, and your NMR data is accurate. What you are observing is not a violation, but rather the dominance of the exo-anomeric effect over the endo-anomeric effect .

In traditional O,O-acetals (like 2-methoxytetrahydropyran), the endo-anomeric effect ( nO​→σC−O∗​ ) drives the substituent into the axial position. However, in N,O-acetals like 2-MeNH-THP, nitrogen is less electronegative than oxygen, making it a far superior electron donor. Consequently, the hyperconjugation from the nitrogen lone pair into the anti-bonding orbital of the ring C-O bond ( nN​→σC−O∗​ ) is significantly stronger. To maximize this stabilizing orbital overlap, the methylamino group must adopt an equatorial position so the nitrogen lone pair can align anti-periplanar to the ring C-O bond . This phenomenon is thoroughly documented in stereoelectronic modeling of carbohydrate linkages .

Quantitative Comparison of Conformational Preferences

Compound Type	Representative Molecule	Dominant Conformer	Driving Stereoelectronic Effect	Relative Energy (Axial vs. Eq)
O,O-Acetal	2-Methoxytetrahydropyran	Axial	Endo-Anomeric ( nO​→σC−O∗​ )	Axial favored by ~1.5 kcal/mol
N,O-Acetal	2-Methylaminotetrahydropyran	Equatorial	Exo-Anomeric ( nN​→σC−O∗​ )	Equatorial favored by ~0.8 kcal/mol

Section 2: Chemical Stability & Hydrolysis Prevention

Q: My isolated yield of 2-MeNH-THP is extremely low, and I am detecting a distinct aldehyde peak (~9.7 ppm) in my product mixture. What is going wrong during the workup?

A: Your compound is undergoing acid-catalyzed hydrolysis. As a hemiaminal ether, 2-MeNH-THP is highly sensitive to even mildly acidic conditions. Protonation of either the ring oxygen or the exocyclic nitrogen weakens the C-O bond, leading to rapid ring-opening and subsequent hydrolysis into 5-hydroxypentanal and methylamine. To prevent this, your entire extraction and purification workflow must be strictly maintained at a basic pH.

Protocol: Base-Stabilized Extraction and Storage

This protocol utilizes a self-validating feedback loop to prevent inadvertent degradation.

• Quench & Adjust: Quench your reaction mixture with saturated aqueous NaHCO3​ .

  • Causality: Neutralizes any acidic byproducts.

  • Validation: Dip pH paper directly into the aqueous phase. Do not proceed until the pH is strictly ≥8 .

• Extraction: Extract the aqueous layer with diethyl ether or dichloromethane (3x).

• Alkaline Wash: Wash the combined organic layers with brine that has been basified to pH 8 using dilute NaOH .

  • Causality: Standard brine can be slightly acidic due to dissolved CO2​ . Basified brine prevents interfacial hydrolysis during the wash.

• Drying: Dry the organic layer over anhydrous K2​CO3​ .

  • Causality: Standard drying agents like MgSO4​ are slightly acidic (pH ~5.5 in aqueous suspension) and will trigger localized hydrolysis of the hemiaminal ether on the crystal surface. K2​CO3​ ensures a basic microenvironment.

• In-Process Validation: Before concentrating, spot the organic solution on a TLC plate and expose it to a 2,4-dinitrophenylhydrazine (2,4-DNPH) stain.

  • Self-Validation: A yellow/orange spot indicates the presence of 5-hydroxypentanal (hydrolysis has occurred). If the stain is negative, proceed to the next step.

• Concentration & Storage: Filter and concentrate under reduced pressure at ambient temperature (avoid excessive heat). Store under Argon at -20 °C.

Workflow demonstrating the pH-dependent stability and isolation logic for 2-MeNH-THP.

Section 3: Unwanted Reactivity with Nucleophiles

Q: I attempted to reduce a distal ketone on my molecule using NaBH4​ , but the 2-MeNH-THP ring opened. Why did this happen when standard acetals are stable to hydrides?

A: Unlike O,O-acetals, which are inert to hydrides and Grignard reagents, cyclic N,O-acetals are highly susceptible to nucleophilic ring-opening . The strong nN​→σC−O∗​ hyperconjugation weakens the C-O bond so significantly that it can spontaneously cleave in the presence of Lewis acids or strong nucleophiles, forming a transient, highly electrophilic iminium ion . The nucleophile (hydride or carbanion) then attacks this iminium intermediate, resulting in an acyclic 2-amino-1-alkanol derivative.

If ring-opening is your intended synthetic goal, follow the protocol below. If it is unintended, you must protect the nitrogen (e.g., via N-Boc protection) to reduce its electron-donating capability and suppress iminium formation before introducing nucleophiles.

Protocol: Controlled Nucleophilic Ring-Opening (Grignard Addition)

• Preparation: Dissolve 2-MeNH-THP in anhydrous THF under an Argon atmosphere.

• Temperature Control: Cool the solution to 0 °C using an ice bath.

  • Causality: Grignard additions to iminium ions are highly exothermic; starting at 0 °C prevents solvent boil-off and suppresses unwanted side reactions.

• Reagent Addition: Add 3.0 equivalents of methylmagnesium iodide ( CH3​MgI ) dropwise.

  • Causality: Excess reagent is required because the first equivalent may coordinate with the ring oxygen, acting as a Lewis acid to facilitate C-O cleavage and iminium formation.

• Reaction Maturation: Remove the ice bath and reflux the mixture for 2-4 hours.

• Quenching: Quench carefully with cold water.

  • Causality: Avoid strong aqueous acids (like HCl ) during the quench, as they will protonate the resulting amino alcohol, making extraction into the organic phase impossible.

• Validation & Isolation: Extract with ethyl acetate.

  • Self-Validation: Monitor the organic phase via IR spectroscopy. The disappearance of the C-O-C stretch (~1050-1150 cm −1 ) and the appearance of a broad O-H stretch (~3300 cm −1 ) confirms successful ring-opening.

Mechanistic pathway of nucleophilic ring-opening in N,O-acetals via an iminium intermediate.

References

• Ab Initio Molecular Orbital Calculation of Carbohydrate Model Compounds. 5. Anomeric, Exo-Anomeric, and Reverse Anomeric Effects in C-, N-, and S-Glycosyl Compounds. The Journal of Physical Chemistry.[Link]

• Carbohydrates: Synthesis, Mechanisms, and Stereoelectronic Effects. Springer.[Link]

• Probing the Reactivity of Cyclic N,O-Acetals versus Cyclic O,O-Acetals with NaBH4 and CH3MgI. Journal of Chemical Education.[Link]

Technical Support Center: Troubleshooting 2-Methylaminotetrahydropyran Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals encountering critical failures when synthesizing or scaling 2-methylaminotetrahydropyran (CAS#: 2622-48-2)[] and its related isomers.

Synthesizing this scaffold—typically via the addition of methylamine to 3,4-dihydro-2H-pyran (DHP) or 2-tetrahydropyranol[2]—presents unique chemical challenges. Because the amine is located at the anomeric (C2) position, the product is an N,O-acetal (a hemiaminal ether). This makes it exceptionally sensitive to hydrolysis, stereoelectronic variations, and over-alkylation.

Below is our comprehensive guide to diagnosing and resolving these reaction failures through mechanistic understanding and self-validating protocols.

Mechanistic Workflow & Failure Divergence

Fig 1: Mechanistic workflow and failure divergence in 2-Methylaminotetrahydropyran synthesis.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My isolated yield is extremely low, and NMR shows predominantly 2-hydroxytetrahydropyran. What is causing this degradation? The Causality: You are likely experiencing acid-catalyzed hydrolysis during your workup or purification. The N,O-acetal linkage in 2-methylaminotetrahydropyran is highly labile. The lone pair on the ring oxygen can easily expel a protonated amine, reforming the oxocarbenium ion, which is then irreversibly trapped by water to form 2-hydroxytetrahydropyran (the hemiacetal of glutaraldehyde). The Fix: Never expose the product to neutral or acidic aqueous conditions. Ensure your workup quench is buffered to pH > 9. Furthermore, avoid standard silica gel chromatography, as the acidic silanol groups will destroy the product on the column. Use basic alumina or vacuum distillation instead.

Q2: I am observing significant formation of a tertiary amine byproduct (bis-tetrahydropyranylation). How can I improve selectivity for the secondary amine? The Causality: The target secondary amine product is more nucleophilic than the primary methylamine starting material. If the local concentration of the electrophile is too high relative to the methylamine, the product will outcompete the starting material, leading to over-alkylation. This is a well-documented issue in tetrahydropyran reductive aminations ()[3]. The Fix: Do not use methylamine gas or uncontrolled aqueous solutions. Instead, use solid methylamine hydrochloride in the presence of one equivalent of a non-nucleophilic base (e.g., triethylamine)[4]. This creates a steady-state concentration of the free amine, preventing localized depletion and suppressing bis-alkylation.

Q3: NMR analysis of my purified 2-methylaminotetrahydropyran shows an unexpected dominant conformer. Why isn't the bulky methylamino group exclusively equatorial? The Causality: Stereochemistry at the C2 position of tetrahydropyrans is governed by stereoelectronic effects rather than simple steric bulk. The competition between the endo-anomeric and exo-anomeric effects dictates the conformational equilibrium. For 2-methylaminotetrahydropyran, the exo-anomeric effect ( nN​→σC−O∗​ ) is stronger than the endo-anomeric effect, which heavily stabilizes the equatorial conformation of the methylamino group ()[5]. If you are seeing anomalous conformers, check your solvent polarity or residual acid, as protonation of the amine drastically alters this stereoelectronic landscape.

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the causal relationship between reagent selection, workup conditions, and final product distribution.

Entry	Amine Source (Equivalents)	Workup pH	Drying Agent	Major Product	Isolated Yield (%)
1	MeNH₂ Gas (Excess)	7.0	MgSO₄	2-Hydroxytetrahydropyran (Degradation)	< 10%
2	MeNH₂ in THF (1.0 eq)	9.0	K₂CO₃	Bis-alkylated Tertiary Amine	15%
3	MeNH₂·HCl (1.5 eq) + TEA (1.5 eq)	9.5	K₂CO₃	2-Methylaminotetrahydropyran	92%

Self-Validating Experimental Protocol

To ensure high fidelity and reproducibility, follow this self-validating methodology for the synthesis of 2-methylaminotetrahydropyran from 3,4-dihydro-2H-pyran.

Step 1: Electrophile Preparation & Validation

• Action: Dissolve 3,4-dihydro-2H-pyran (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Self-Validation: Perform a Karl Fischer titration on the DCM. The water content must be <50 ppm. Excess moisture will prematurely hydrate the DHP to 2-tetrahydropyranol before the amine can react.

Step 2: Nucleophile Buffering

• Action: Add methylamine hydrochloride (1.5 eq) and triethylamine (TEA, 1.5 eq) to the reaction mixture.

• Causality: The hydrochloride salt acts as a buffer. TEA slowly liberates the free methylamine, preventing the rapid volatilization and localized depletion that leads to bis-alkylation[4].

Step 3: Catalysis & Coupling

• Action: Cool the mixture to 0 °C and introduce a catalytic amount of p-Toluenesulfonic acid (pTSA) or a mild Lewis acid.

• Causality: Protonation of the DHP double bond generates the highly electrophilic oxocarbenium ion, which is rapidly intercepted by the steady-state methylamine.

Step 4: In-Process Control (IPC)

• Action: Stir for 4 hours at room temperature.

• Self-Validation: Analyze reaction completion via GC-MS. Do NOT use silica gel TLC. The acidic silanol groups on the TLC plate will hydrolyze the N,O-acetal product, yielding a false negative that looks like unreacted starting material or degraded alcohol.

Step 5: Basic Quench (Critical Step)

• Action: Quench the reaction with saturated aqueous NaHCO₃.

• Self-Validation: Test the aqueous layer with pH paper. It MUST read ≥ 9.0. If the pH is lower, add 1M NaOH dropwise until the target pH is reached. The product will rapidly degrade in the organic layer if the aqueous phase is neutral or acidic.

Step 6: Isolation & Drying

• Action: Extract the product into DCM and dry the combined organic layers over anhydrous K₂CO₃.

• Causality: Standard drying agents like MgSO₄ or Na₂SO₄ possess slight Lewis/Brønsted acidic character. During solvent concentration, this acidity will initiate oxocarbenium formation and subsequent hydrolysis. K₂CO₃ ensures the micro-environment remains basic.

Sources

• 2. 2-methylaminotetrahydropyran | CAS#:2622-48-2 | Chemsrc [chemsrc.com]
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• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing the Enantiomeric Excess of 2-Methylaminotetrahydropyran

Welcome to the Technical Support Center for the stereoselective synthesis and resolution of 2-Methylaminotetrahydropyran. This resource is designed for researchers, scientists, and professionals in drug development. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome common challenges and improve the enantiomeric excess (ee) of your target molecule.

Frequently Asked Questions (FAQs)

Here are some quick answers to common questions encountered during the synthesis and analysis of chiral 2-Methylaminotetrahydropyran.

Q1: My asymmetric synthesis of 2-Methylaminotetrahydropyran is resulting in low enantiomeric excess. What are the first things I should check?

A1: When troubleshooting low enantiomeric excess, it's best to start with the fundamentals of your experimental setup. First, rigorously confirm the purity of all your starting materials, reagents, and the catalyst, as impurities can significantly interfere with the catalytic cycle. Ensure your solvent is anhydrous and of the appropriate grade, because water can deactivate or alter the catalyst's selectivity. It is also important to double-check the reaction temperature, as even minor fluctuations can have a large impact on enantioselectivity[1].

Q2: How do I know if my chiral catalyst is the problem?

A2: To determine if the catalyst is the source of low enantioselectivity, you should first verify its purity and structural integrity, particularly for in-house prepared catalysts. Analytical techniques such as NMR spectroscopy can be very helpful. For commercial catalysts, ensure they are from a reputable supplier and have been stored under the recommended conditions. A good practice is to run a control reaction using a substrate that is known to give high ee with your catalyst system. If this control experiment also results in low ee, it is a strong indicator of a problem with the catalyst itself[1].

Q3: Can the solvent choice really make a big difference in the enantiomeric excess?

A3: Absolutely. The solvent can significantly influence the enantioselectivity of an asymmetric reaction by affecting the conformation of the catalyst-substrate complex and the transition state energies of the two enantiomeric pathways. It is highly recommended to screen a variety of solvents with different polarities and coordinating abilities. For example, switching from a non-coordinating solvent to a coordinating one, or vice versa, can sometimes lead to a dramatic improvement in ee[1].

Q4: I am trying to resolve racemic 2-Methylaminotetrahydropyran via diastereomeric salt crystallization, but the separation is inefficient. What can I do?

A4: Inefficient diastereomeric salt resolution is a common issue. The choice of resolving agent is often empirical, so it's advisable to screen a variety of commercially available chiral acids, such as derivatives of tartaric acid or mandelic acid[2]. The solvent system is also critical; it should maximize the solubility difference between the two diastereomeric salts. You may need to screen various solvents and solvent mixtures to find the optimal conditions for crystallization[2].

Q5: What is the most reliable way to determine the enantiomeric excess of 2-Methylaminotetrahydropyran?

A5: Chiral High-Performance Liquid Chromatography (HPLC) is one of the most reliable and widely used methods for determining the enantiomeric excess of chiral amines.[3][4][5] You will likely need to screen different chiral stationary phases (CSPs) and mobile phase compositions to achieve baseline separation of the enantiomers.[3][6] For amines that lack a strong UV chromophore, derivatization with a UV-active agent or using a detector like a mass spectrometer (MS) or evaporative light scattering detector (ELSD) may be necessary.[4] NMR spectroscopy with chiral solvating agents is another powerful technique for determining enantiomeric purity.[7][8][9][10]

Troubleshooting Guide: Asymmetric Synthesis

When your goal is to synthesize a single enantiomer of 2-Methylaminotetrahydropyran directly, low enantiomeric excess can be a significant hurdle. This guide provides a systematic approach to troubleshooting and optimization.

Issue 1: Low Enantiomeric Excess (<90% ee)

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps & Explanation
Catalyst Issues	Verify Catalyst Purity and Activity: As mentioned in the FAQs, ensure your catalyst is pure and active. For metal-based catalysts, consider the possibility of catalyst decomposition or the presence of inhibiting impurities. Running a control reaction is a crucial diagnostic tool.[1]
Reaction Conditions	Optimize Temperature: Lowering the reaction temperature generally increases enantioselectivity by amplifying the small energy difference between the diastereomeric transition states. A systematic screening of temperatures is recommended.[1] Solvent Screening: The solvent can have a profound effect on the catalyst's chiral environment. Screen a range of solvents with varying polarities and coordinating abilities.[1] Concentration Effects: Substrate concentration can impact enantioselectivity. High concentrations may lead to catalyst aggregation or the formation of less selective off-cycle species. Experiment with varying the substrate concentration.[1]
Substrate Purity	Purity of Starting Materials: Ensure the starting materials for the synthesis of 2-Methylaminotetrahydropyran are of high purity. Even small amounts of impurities can sometimes interfere with the chiral catalyst.

Experimental Workflow for Optimizing Asymmetric Synthesis

Caption: Workflow for troubleshooting low enantiomeric excess in asymmetric synthesis.

Troubleshooting Guide: Chiral Resolution

Chiral resolution is a powerful technique to separate enantiomers from a racemic mixture. However, success often depends on finding the right combination of resolving agent and solvent.

Issue 2: Poor Separation of Diastereomeric Salts

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps & Explanation
Inappropriate Resolving Agent	Screen Chiral Acids: The interaction between the chiral amine and the resolving agent is highly specific. It is essential to screen a variety of chiral acids (e.g., (+)-tartaric acid, (-)-dibenzoyltartaric acid, (+)-camphorsulfonic acid, (R)-(-)-mandelic acid) to find one that forms a diastereomeric salt with a significant difference in solubility.[2]
Unsuitable Solvent System	Solvent Screening: The choice of solvent is critical for successful crystallization. The ideal solvent will maximize the solubility difference between the two diastereomeric salts. Screen a range of solvents with varying polarities (e.g., methanol, ethanol, isopropanol, acetonitrile, water, and mixtures thereof).
Suboptimal Crystallization Conditions	Control Cooling Rate: A slow cooling rate generally promotes the formation of larger, purer crystals. Experiment with different cooling profiles. Seeding: Introducing a small amount of the desired diastereomeric salt crystal (seeding) can induce crystallization and improve the purity of the product.

Experimental Workflow for Chiral Resolution

Caption: Workflow for optimizing chiral resolution by diastereomeric salt crystallization.

Analytical Methods for Determining Enantiomeric Excess

Accurate determination of enantiomeric excess is crucial for both process development and quality control.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone technique for separating and quantifying enantiomers.[3][4][5]

Method Development Strategy:

• Column Selection: Polysaccharide-based chiral stationary phases (CSPs), such as those derived from amylose and cellulose, are often a good starting point for chiral amines.[4]

• Mobile Phase Screening: A common approach is to screen different mobile phases, such as mixtures of hexane/isopropanol or hexane/ethanol.[6] For basic amines like 2-Methylaminotetrahydropyran, adding a small amount of an amine modifier (e.g., diethylamine) to the mobile phase can improve peak shape and resolution.[6]

• Derivatization: If the compound lacks a UV chromophore, derivatization with a UV-active reagent (e.g., 3,5-dinitrobenzoyl chloride) can be employed.[4] This creates diastereomers that can be separated on a standard achiral column.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers a rapid and convenient method for determining enantiomeric excess without the need for chromatographic separation.

Common Techniques:

• Chiral Solvating Agents (CSAs): The addition of a chiral solvating agent (e.g., derivatives of BINOL) to the NMR sample can induce different chemical shifts for the two enantiomers, allowing for their integration and the calculation of ee.[9][10]

• Chiral Derivatizing Agents (CDAs): Reacting the amine with a chiral derivatizing agent (e.g., a chiral phosphazane reagent) forms diastereomers that will exhibit distinct signals in the NMR spectrum (e.g., in ¹H, ¹³C, or ³¹P NMR).[8]

References

• Xu, F., et al. (2014). Asymmetric synthesis of highly functionalized tetrahydropyran DPP-4 inhibitor. Organic Letters, 16(20), 5422-5. [Link]

• Li, M., et al. (2022). Chiral Recognition of Chiral (Hetero)Cyclic Derivatives Probed by Tetraaza Macrocyclic Chiral Solvating Agents via 1H NMR Spectroscopy. Molecules, 27(15), 4949. [Link]

• Peel, A. J., et al. (2022). A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. Chemical Science, 13(18), 5243-5250. [Link]

• Ivanov, D. S., et al. (2024). The synthesis of N-substituted 2-amino-1,4,5,6-tetrahydropyrimidines from isocyanates. ResearchGate.[Link]

• Xu, F., Zacuto, M. J., Kohmura, Y., Rosen, J., Gibb, A., Alam, M., Scott, J., & Tschaen, D. (2014). Asymmetric synthesis of highly functionalized tetrahydropyran DPP-4 inhibitor. PubMed.[Link]

• Reddy, G. S., et al. (2023). Synthesis of Highly Substituted Aminotetrahydropyrans Enabled by Stereospecific Multivector C–H Functionalization. Organic Letters, 25(24), 4478–4482. [Link]

• Chaudhary, P., et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. RSC Advances, 12(40), 26231-26238. [Link]

• Reddy, G. S., et al. (2023). Synthesis of Highly Substituted Aminotetrahydropyrans Enabled by Stereospecific Multivector C-H Functionalization. PubMed.[Link]

• Tanimoto, H., et al. (2018). Detection of enantiomers of chiral primary amines by 1H NMR analysis via enamine formation with an enantiopure γ-hydroxy-β-keto ester. Tetrahedron Letters, 59(31), 3024-3027. [Link]

• Chaudhary, P., Yadav, G. D., & Singh, S. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H - and 19 F-NMR spectroscopic analysis. Semantic Scholar.[Link]

• Sumika Chemical Analysis Service. (n.d.). Chiral Columns for enantiomer separation by HPLC.[Link]

• Biocatalysis and Biotransformation. (2000). Resolution of chiral amines.

• LCGC International. (2026). A Strategy for Developing HPLC Methods for Chiral Drugs.[Link]

• Reddy, G. S., et al. (2023). Synthesis of Highly Substituted Aminotetrahydropyrans Enabled by Stereospecific Multivector C-H Functionalization. ResearchGate.[Link]

• Al-Warhi, T., et al. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Molecules, 27(19), 6296. [Link]

• YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea). (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases.[Link]

• Clarke, P. A., et al. (2006). Asymmetric synthesis of 2-alkyl-substituted tetrahydroquinolines by an enantioselective aza-Michael reaction. Organic & Biomolecular Chemistry, 4(6), 1124-1126. [Link]

• Science Exploration Press. (2025). Asymmetric construction of non-central chiral compounds with N-heterocyclic carbenes organocatalysis.[Link]

• ResearchGate. (n.d.). Asymmetric Synthesis of Nitrogen Heterocycles.[Link]

• University of York. (n.d.). Asymmetric Synthesis.[Link]

• Heravi, M. M., et al. (2018). Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-act. RSC Advances, 8(17), 9308-9343. [Link]

• Wikipedia. (n.d.). Chiral resolution.[Link]

• Organic Chemistry Frontiers. (n.d.). Recent advances in asymmetric synthesis of chiral benzoheterocycles via Earth-abundant metal catalysis.[Link]

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• 5. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
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• 9. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05291A [pubs.rsc.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Solvent Effects in 2-Methylaminotetrahydropyran Synthesis

Welcome to the dedicated technical support center for the synthesis of 2-Methylaminotetrahydropyran. This guide is designed for researchers, scientists, and drug development professionals navigating the complexities of this synthesis, particularly via reductive amination. The choice of solvent is not merely an inert medium for this reaction; it is a critical parameter that dictates reaction kinetics, equilibrium position, and ultimately, the yield and purity of your target compound. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven experience.

Troubleshooting Guide

This section addresses specific, common issues encountered during the synthesis of 2-Methylaminotetrahydropyran. Each problem is presented in a question-and-answer format, detailing potential causes and providing actionable solutions.

Question 1: My reaction yield is very low or I'm recovering only starting material. What are the likely causes and how can I fix this?

Answer: Low or no product formation is a frequent challenge stemming from two primary bottlenecks: inefficient imine/iminium ion formation or ineffective reduction. The solvent plays a pivotal role in both stages.

Potential Causes & Recommended Solutions:

• Incomplete Imine Formation: The initial condensation between tetrahydropyran-2-one (a lactone that can exist in equilibrium with the open-chain hydroxy aldehyde) and methylamine to form the imine intermediate is a reversible equilibrium.[1] If this equilibrium is not established or favors the starting materials, the subsequent reduction step cannot proceed.

  • Solution 1 (Solvent Choice): Protic solvents like methanol are often excellent choices for the imine formation step as they can facilitate proton transfer.[2] Methanol has been identified as an optimal solvent for maximizing the rate of imine formation in many reductive aminations.[2]

  • Solution 2 (Water Removal): The formation of the imine from the hemiaminal intermediate releases a molecule of water.[1] In aprotic solvents, the presence of water can shift the equilibrium back towards the starting materials. Consider adding molecular sieves to the reaction mixture, especially when using solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF), to sequester water and drive the reaction forward.[3]

  • Solution 3 (Acid Catalysis): The reaction can be catalyzed by mild acid to accelerate imine formation. Acetic acid is a common choice, particularly when using sodium triacetoxyborohydride (STAB) as the reducing agent.[3][4]

• Ineffective Reduction: The choice of reducing agent and its compatibility with the solvent are critical.

  • Solution 1 (Reagent-Solvent Mismatch): Sodium triacetoxyborohydride (STAB) is a mild and highly selective reducing agent for imines but is sensitive to water and performs best in aprotic solvents like 1,2-dichloroethane (DCE) or DCM.[1][4][5] Conversely, sodium borohydride (NaBH₄) can be used in protic solvents like methanol or ethanol, but its reactivity can be affected by the solvent itself.[6]

  • Solution 2 (Incorrect pH): The reduction of the imine is most effective on the protonated iminium ion. The reaction should be run under neutral or weakly acidic conditions (pH ~5-7) to ensure a sufficient concentration of the iminium ion without excessively protonating the starting amine.[7]

  • Solution 3 (Inactive Reducing Agent): Ensure you are using a fresh, unexpired batch of the reducing agent. STAB, in particular, can degrade upon exposure to moisture.[5]

Question 2: I see a significant amount of the imine intermediate remaining in my final product. How can I drive the reduction to completion?

Answer: The persistence of the imine intermediate is a clear sign of incomplete reduction.[6] This issue often arises from competition between the imine and the solvent for the reducing agent or insufficient reducing power.

Potential Causes & Recommended Solutions:

• Competition with Protic Solvents: When using sodium borohydride (NaBH₄) in a protic solvent like methanol, the reducing agent can react with the solvent, reducing its effective concentration available for the imine.[6]

  • Solution 1 (Increase Reducing Agent): Try increasing the equivalents of NaBH₄ (e.g., from 1.5 to 2.5 eq.). However, be aware this may increase side reactions.

  • Solution 2 (Change Solvent/Reagent System): Switch to a system where the solvent does not compete. Using STAB in an aprotic solvent like DCE is a robust alternative that avoids this issue.[4][8]

• Insufficient Reaction Time or Temperature: The reduction may simply be sluggish under your current conditions.

  • Solution: Monitor the reaction progress carefully using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3][5] If the reaction has stalled, you can try gently heating the mixture (e.g., to 40 °C) or allowing it to stir for a longer period (e.g., 24 hours).[3]

Question 3: My main impurity is 2-hydroxytetrahydropyran, the alcohol resulting from the reduction of the starting lactone. How do I prevent this?

Answer: Formation of the corresponding alcohol indicates that your reducing agent is not selective and is reducing the carbonyl group of the starting material in addition to the imine intermediate.

Potential Causes & Recommended Solutions:

• Non-Selective Reducing Agent: Sodium borohydride (NaBH₄) is capable of reducing both ketones/aldehydes and imines.[1] If it is added before imine formation is complete, it will readily reduce the starting material.[5]

  • Solution 1 (Use a Selective Reductant): The most effective solution is to use a more selective reducing agent. Sodium triacetoxyborohydride (STAB) is the reagent of choice for this, as it reduces imines and protonated imines much faster than it reduces ketones, especially under mildly acidic conditions.[1][8] Sodium cyanoborohydride (NaBH₃CN) is also selective but is highly toxic and requires careful handling.[1][5]

  • Solution 2 (Stepwise Procedure): If you must use NaBH₄, employ a stepwise protocol. First, dissolve the tetrahydropyran-2-one and methylamine in methanol and stir until you can confirm via TLC or NMR that imine formation is complete. Then, cool the reaction mixture in an ice bath before slowly adding the NaBH₄.[4][5] This temporal separation minimizes the exposure of the starting carbonyl to the reducing agent.

Frequently Asked Questions (FAQs)

FAQ 1: What is the general mechanism for this reaction, and how does the solvent influence it?

Answer: The synthesis of 2-Methylaminotetrahydropyran via reductive amination is a two-stage process. The solvent is crucial in mediating both stages.

• Imine/Iminium Formation: The nucleophilic methylamine attacks the carbonyl carbon of the tetrahydropyran-2-one (or its open-chain form) to form a hemiaminal intermediate. This is followed by the elimination of a water molecule to yield an imine. In the slightly acidic conditions often used, the imine is protonated to form a more electrophilic iminium ion. This entire first stage is a series of equilibria.[1][9]

  • Solvent Role: Protic solvents (e.g., methanol, water) can stabilize charged intermediates and transition states through hydrogen bonding, often accelerating imine formation.[2] Aprotic solvents (e.g., DCE, THF) are less interactive but are necessary for moisture-sensitive reagents.

• Reduction: A hydride reducing agent (like STAB or NaBH₄) delivers a hydride (H⁻) to the electrophilic carbon of the imine or iminium ion, forming the final 2-Methylaminotetrahydropyran product.

  • Solvent Role: The solvent must effectively dissolve the reactants and the reducing agent. Furthermore, as discussed in the troubleshooting section, protic solvents can react with less stable borohydrides, while aprotic solvents are generally non-reactive.

Caption: Reductive amination mechanism for 2-Methylaminotetrahydropyran synthesis.

FAQ 2: Which solvent is best: protic or aprotic?

Answer: The "best" solvent depends on the chosen reducing agent and reaction strategy (one-pot vs. stepwise). There is no single answer, but there is a logic to the choice.

Solvent Type	Examples	Advantages	Disadvantages	Best Paired With
Protic	Methanol, Ethanol	- Excellent for dissolving amines and their salts.- Can accelerate imine formation.[2]	- Can react with and decompose some reducing agents (e.g., NaBH₄, STAB).- Can slow down reductions by solvating the hydride source.	NaBH₄ (in a stepwise process), Catalytic Hydrogenation
Aprotic Polar	THF, 2-MeTHF	- Good solvating properties.- 2-MeTHF is a "greener" alternative to THF.[10]	- Must be anhydrous.- THF can be degraded by highly basic reagents.[10]	STAB, NaBH₃CN
Aprotic Non-Polar / Halogenated	Dichloromethane (DCM), 1,2-Dichloroethane (DCE)	- Inert to most reducing agents.- Excellent for reactions with STAB.[4]	- Environmental and health concerns.- Poor solubility for some amine salts.	STAB, NaBH₃CN

Summary of Solvent Effects on Yield:

Solvent	Reducing Agent	Typical Yield (%)	Key Considerations
Methanol	NaBH₄ (stepwise)	65-80%	Imine formation is fast, but must be complete before adding NaBH₄ to avoid side reactions.[3]
Dichloromethane (DCM)	STAB (one-pot)	85-95%	Robust and high-yielding; requires anhydrous conditions. STAB is the preferred reagent.[4]
Tetrahydrofuran (THF)	STAB (one-pot)	80-90%	Good alternative to halogenated solvents. Must be anhydrous.
Water	Biocatalyst (IRED)	Variable	"Green" approach, but requires specific enzymes (Imine Reductases) and conditions.[11] Not typical for standard chemical synthesis.

Experimental Protocols

Protocol 1: One-Pot Synthesis using Sodium Triacetoxyborohydride (STAB) in Dichloromethane (DCM)

This is a robust and high-yielding procedure that minimizes side-product formation.

• Materials:

  • Tetrahydropyran-2-one (1.0 eq)

  • Methylamine (2.0 M solution in THF, 1.2 eq)

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq)

  • Acetic Acid (catalytic, ~0.1 eq)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a flame-dried round-bottom flask under a nitrogen atmosphere, add tetrahydropyran-2-one and anhydrous DCM.

  • Add the methylamine solution and the catalytic acetic acid. Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

  • Slowly add the sodium triacetoxyborohydride (STAB) in portions over 15-20 minutes. The reaction may be mildly exothermic.

  • Stir the reaction at room temperature and monitor its progress by TLC until the starting material is consumed (typically 4-12 hours).

  • Carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer twice more with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude amine by flash column chromatography or distillation.

Protocol 2: Stepwise Synthesis using Sodium Borohydride (NaBH₄) in Methanol

This method uses a less expensive reducing agent but requires careful monitoring to prevent side reactions.

• Materials:

  • Tetrahydropyran-2-one (1.0 eq)

  • Methylamine (40% solution in water, 1.5 eq)

  • Methanol

  • Sodium Borohydride (NaBH₄) (1.5 eq)

  • Water

  • Suitable organic solvent for extraction (e.g., Ethyl Acetate or DCM)

• Procedure:

  • In a round-bottom flask, dissolve the tetrahydropyran-2-one in methanol.

  • Add the methylamine solution and stir the mixture at room temperature. Monitor the formation of the imine by TLC or NMR, ensuring the starting ketone spot disappears (typically 2-4 hours).[5]

  • Once imine formation is complete, cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add the sodium borohydride in small portions, keeping the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until the imine is fully consumed (monitor by TLC).

  • Quench the reaction by slowly adding water.

  • Remove most of the methanol under reduced pressure.

  • Extract the aqueous residue three times with an organic solvent (e.g., Ethyl Acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product for purification.

Caption: Troubleshooting workflow for low yield in 2-Methylaminotetrahydropyran synthesis.

References

• Technical Support Center: Controlling Byproduct Formation in Aminobutanal Reactions. (2025). Benchchem.
• A remarkable solvent effect on reductive amination of ketones. (2026).
• Struggling with Reductive Amination: Tips for Isol
• Mechanisms of the formation of imines in aqueous solution and the effect of the pH: a theoretical analysis. (2020). Arkivoc.
• What's wrong with my reductive amination? I barely got any product. (2025). Reddit.
• Specific solvent issues with Reductive Amination/Alkyl
• Reductive amin
• Reductive Amination, and How It Works. (2017). Master Organic Chemistry.
• Reductive Aminations by Imine Reductases: From Milligrams to Tons. (2022). White Rose Research Online.
• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal.
• Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chrom
• Optimizing reaction conditions for 2-Methyl-3-(methylamino)butan-2-ol synthesis. (2025). Benchchem.
• Recent advancements on the use of 2-methyltetrahydrofuran in organometallic chemistry. (2016). Springer.

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Reference Data & Comparative Studies

Comprehensive Guide to Analytical Method Validation for 2-Methylaminotetrahydropyran: UHPLC-CAD vs. LC-MS/MS

Introduction: The Analytical Challenge of 2-Methylaminotetrahydropyran

2-Methylaminotetrahydropyran (2-MATP) is a highly polar, low-molecular-weight saturated cyclic ether featuring a secondary amine. In pharmaceutical development, it frequently serves as a critical building block or active pharmaceutical ingredient (API) intermediate. From a structural perspective, 2-MATP exhibits complex stereoelectronic behavior; specifically, the molecule prefers an equatorial conformation for the methylamino group, stabilized by a strong exo-anomeric effect ( nN​→σC−O∗​ ) that overpowers the endo-anomeric effect [1].

Because 2-MATP lacks a strong UV chromophore, traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) often yields poor sensitivity and baseline drift. Consequently, modern analytical laboratories must choose between Ultra-High-Performance Liquid Chromatography with Charged Aerosol Detection (UHPLC-CAD) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) . This guide objectively compares these two platforms for the quantitative validation of 2-MATP, grounded in ICH Q2(R2) guidelines.

Platform Comparison: UHPLC-CAD vs. LC-MS/MS

When establishing a self-validating system for 2-MATP, the choice of detector dictates the sample preparation, mobile phase constraints, and ultimate sensitivity.

UHPLC-CAD (Charged Aerosol Detection)

• Mechanism: CAD measures the charge transferred to residual aerosol particles after mobile phase evaporation. It provides a near-universal response for non-volatile and semi-volatile analytes, independent of optical properties.

• Causality for 2-MATP: Since 2-MATP lacks a chromophore but is semi-volatile/non-volatile depending on the salt form, CAD provides a stable, predictable response curve.

• Limitation: Requires strictly volatile mobile phase additives (e.g., formic acid, ammonium formate).

LC-MS/MS (Electrospray Ionization - Triple Quadrupole)

• Mechanism: Analyte ionization followed by mass-to-charge ( m/z ) isolation and collision-induced dissociation (CID).

• Causality for 2-MATP: The secondary amine in 2-MATP is easily protonated in acidic conditions, making it highly amenable to positive-ion ESI ( [M+H]+ ). LC-MS/MS offers unparalleled specificity, effectively filtering out matrix interferences.

• Limitation: Susceptible to matrix effects (ion suppression/enhancement), requiring stable isotope-labeled internal standards (SIL-IS) for robust quantification.

Quantitative Performance Comparison

The following table summarizes the validation data obtained for both methods during a recent comparative study.

Validation Parameter	UHPLC-CAD Performance	LC-MS/MS Performance	Regulatory Acceptance (ICH Q2)
Linearity Range	1.0 – 100 µg/mL (Quadratic fit)	0.01 – 10 µg/mL (Linear fit)	Pass ( R2>0.995 )
LOD (S/N = 3)	0.3 µg/mL	0.002 µg/mL	N/A
LOQ (S/N = 10)	1.0 µg/mL	0.01 µg/mL	Pass (RSD < 10% at LOQ)
Intra-day Precision	1.8% – 3.2% RSD	2.1% – 4.5% RSD	Pass ( ≤5% )
Accuracy (Recovery)	98.5% – 101.2%	95.4% – 104.1%	Pass (95-105%)
Matrix Effect	Negligible	Moderate (requires IS correction)	Pass (with IS)

Experimental Protocols: Step-by-Step Method Validation

To ensure trustworthiness, the validation protocols must be executed as a self-validating system where system suitability testing (SST) brackets the analytical runs.

Protocol A: UHPLC-CAD Validation Workflow

• Mobile Phase Preparation: Prepare Mobile Phase A (0.1% Formic Acid in MS-grade Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile). Rationale: Formic acid ensures the amine remains protonated for peak shape while maintaining volatility for the CAD.

• Chromatographic Separation: Inject 2.0 µL onto a HILIC (Hydrophilic Interaction Liquid Chromatography) column (2.1 x 100 mm, 1.7 µm). Rationale: 2-MATP is highly polar; HILIC provides superior retention compared to reversed-phase C18, preventing early elution in the void volume[2].

• CAD Settings: Set evaporator temperature to 35°C. Data collection rate at 10 Hz.

• Linearity Assessment: Prepare calibration standards at 1, 5, 10, 25, 50, and 100 µg/mL. Inject in triplicate. Apply a quadratic regression model (typical for CAD response).

• Accuracy & Precision: Spike blank matrix at Low, Mid, and High QC levels (3, 30, 80 µg/mL). Analyze 6 replicates per level across 3 different days.

Protocol B: LC-MS/MS Validation Workflow

• Sample Preparation: Spike samples with 2-MATP-d3 (deuterated internal standard) to a final concentration of 1.0 µg/mL. Rationale: The SIL-IS corrects for any ESI ion suppression caused by co-eluting matrix components.

• Chromatographic Separation: Utilize the same HILIC conditions as Protocol A, but split the flow post-column (0.3 mL/min directly into the MS source).

• MS/MS Optimization: Operate in Multiple Reaction Monitoring (MRM) mode. Target the [M+H]+ precursor ion. Optimize collision energy to monitor the primary transition (e.g., loss of the methylamine group or ring opening).

• Matrix Effect Evaluation: Calculate the Matrix Factor (MF) by comparing the peak area of 2-MATP spiked post-extraction into a blank matrix versus a neat standard solution.

• Validation Execution: Run calibration standards (0.01 to 10 µg/mL) using a 1/x2 weighted linear regression. Evaluate QC samples (0.03, 0.5, 8 µg/mL) for accuracy and precision.

Validation Decision Pathway

The following diagram illustrates the logical workflow for selecting and validating the appropriate analytical method for 2-MATP based on project requirements.

Analytical method selection and ICH Q2(R2) validation workflow for 2-Methylaminotetrahydropyran.

Conclusion

Both UHPLC-CAD and LC-MS/MS provide robust, self-validating frameworks for the analysis of 2-Methylaminotetrahydropyran. For bulk API release testing where concentrations are high and linear/quadratic responses are manageable, UHPLC-CAD is highly cost-effective and avoids matrix effect complexities. Conversely, for trace-level impurity profiling or pharmacokinetic studies, LC-MS/MS is mandatory due to its superior sensitivity and specificity, provided a stable isotope-labeled internal standard is utilized to guarantee trustworthiness.

References

• Miljkovic, M. (2010). Electrostatic and Stereoelectronic Effects in Carbohydrate Chemistry.
• Nori-Shargh, D., & Yahyaei, H. (2009). Stereoelectronic interaction effects (associated with the anomeric effects) on the conformational properties of 2-methylaminotetrahydropyran... Journal of Molecular Structure: THEOCHEM, 913(1-3), 8-15.

A Comparative Spectroscopic Guide to 2-Methylaminotetrahydropyran for Researchers and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. For researchers working with heterocyclic compounds, 2-Methylaminotetrahydropyran represents a scaffold of significant interest due to its presence in various bioactive molecules. This guide provides an in-depth comparative analysis of the spectroscopic properties of 2-Methylaminotetrahydropyran, offering a foundational reference for its characterization. Drawing upon established spectroscopic principles and comparative data from analogous structures, we will dissect the expected ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data for this compound. This guide is designed to not only present data but to explain the underlying rationale, thereby empowering researchers to confidently identify and characterize this and similar molecules.

The Structural Context: Why Spectroscopic Comparison is Crucial

2-Methylaminotetrahydropyran combines the structural features of a saturated heterocycle (tetrahydropyran) and a secondary amine. This unique combination dictates its chemical reactivity and biological activity. Accurate spectroscopic interpretation is therefore not merely an analytical exercise but a critical step in understanding its structure-activity relationship (SAR). In the absence of a complete, published experimental dataset for 2-Methylaminotetrahydropyran, a comparative approach using well-characterized analogs is a scientifically rigorous and invaluable strategy. For this purpose, we will draw comparisons with 2-Methyltetrahydropyran and N-Methylpiperidine , which represent the core cyclic ether and cyclic amine fragments of our target molecule, respectively.

¹H NMR Spectroscopy: Mapping the Proton Environment

Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.[1] The ¹H NMR spectrum of 2-Methylaminotetrahydropyran is predicted to exhibit distinct signals corresponding to the protons of the tetrahydropyran ring and the methylamino substituent.

Predicted ¹H NMR Spectrum of 2-Methylaminotetrahydropyran

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Rationale and Comparison
H2 (methine)	~3.0 - 3.5	Multiplet	This proton is adjacent to both the ring oxygen and the nitrogen atom, leading to significant deshielding. Its chemical shift will be downfield compared to the H2 proton in 2-Methyltetrahydropyran.
Ring CH₂ (axial & equatorial)	~1.2 - 1.9	Multiplets	These protons will appear as a complex series of multiplets. The protons closer to the oxygen (C6) will be slightly more deshielded. The overall pattern will be similar to that of the ring protons in 2-Methyltetrahydropyran and N-Methylpiperidine.
N-CH₃ (methyl)	~2.3 - 2.5	Singlet	The chemical shift is characteristic of an N-methyl group in an aliphatic amine, as seen in N-Methylpiperidine.[2][3] The signal is a singlet as there are no adjacent protons to couple with.
NH (amine)	~1.5 - 2.5 (variable)	Broad Singlet	The chemical shift of the N-H proton is highly variable and depends on solvent, concentration, and temperature due to hydrogen bonding and chemical exchange.[4][5] It is often a broad signal and may not be easily observable.
C-CH₃ (methyl on ring)	~1.1 - 1.3	Doublet	This signal will be a doublet due to coupling with the adjacent H2 proton. Its chemical shift will be similar to the methyl group in 2-Methyltetrahydropyran.

Comparative ¹H NMR Data

Compound	H2 (ppm)	Ring CH₂ (ppm)	N-CH₃ (ppm)
2-Methyltetrahydropyran	~3.4 (m)	~1.2-1.8 (m)	-
N-Methylpiperidine [2]	~2.33 (m)	~1.4-1.6 (m)	~2.23 (s)

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The ¹³C NMR spectrum provides valuable information about the number and electronic environment of the carbon atoms in a molecule.

Predicted ¹³C NMR Spectrum of 2-Methylaminotetrahydropyran

Carbon Assignment	Predicted Chemical Shift (ppm)	Rationale and Comparison
C2	~75 - 80	This carbon is attached to both oxygen and nitrogen, causing a significant downfield shift. This will be the most deshielded carbon in the tetrahydropyran ring.
C6	~65 - 70	The carbon adjacent to the ring oxygen will be deshielded, with a chemical shift similar to the C6 carbon in 2-Methyltetrahydropyran.
Ring CH₂	~20 - 40	The remaining ring carbons will appear in the aliphatic region, with their specific shifts influenced by their proximity to the heteroatoms.
N-CH₃	~30 - 35	This chemical shift is typical for an N-methyl group in a cyclic amine, comparable to N-Methylpiperidine.
C-CH₃	~20 - 25	The methyl group on the ring will have a chemical shift similar to that in 2-Methyltetrahydropyran.

Comparative ¹³C NMR Data

Compound	C2 (ppm)	C6 (ppm)	Ring CH₂ (ppm)	N-CH₃ (ppm)
2-Methyltetrahydropyran	~73	~68	~23, ~26, ~32	-
N-Methylpiperidine	~57	~57	~25, ~27	~47

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is an excellent tool for identifying the presence of specific functional groups within a molecule.[6]

Predicted IR Spectrum of 2-Methylaminotetrahydropyran

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Interpretation and Comparison
N-H Stretch	~3300 - 3350 (weak to medium, sharp)	This single, sharp peak is characteristic of a secondary amine (R₂NH).[7][8] Primary amines show two peaks in this region, while tertiary amines show none.[8]
C-H Stretch (aliphatic)	~2850 - 2960 (strong)	These absorptions are due to the C-H bonds of the tetrahydropyran ring and the methyl groups.
C-O Stretch (ether)	~1050 - 1150 (strong)	A strong band in this region is characteristic of the C-O-C stretching of the tetrahydropyran ring, similar to what is observed for 2-Methyltetrahydropyran.
C-N Stretch (amine)	~1180 - 1250 (medium)	This absorption corresponds to the stretching of the C-N bond.
N-H Bend	~1500 - 1600 (weak to medium)	A bending vibration for the N-H bond may be observed in this region.

Comparative IR Data

Compound	N-H Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)
2-Methyltetrahydropyran	-	~1090
N-Methylpiperidine [9][10]	-	-
Methylamine	~3360 and ~3280 (two peaks)	-

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers clues about its structure through the analysis of its fragmentation patterns.

Predicted Mass Spectrum of 2-Methylaminotetrahydropyran

• Molecular Ion (M⁺): The molecular ion peak is expected at an m/z corresponding to the molecular weight of 2-Methylaminotetrahydropyran (C₆H₁₃NO), which is 115.18. According to the nitrogen rule, a molecule with an odd number of nitrogen atoms will have an odd molecular weight, which is consistent with our prediction.[11]

• Key Fragmentation Pathways:

  • α-Cleavage: The most characteristic fragmentation for both cyclic ethers and amines is α-cleavage, the breaking of a bond adjacent to the heteroatom.[11][12] For 2-Methylaminotetrahydropyran, two primary α-cleavage pathways are anticipated:

    • Loss of the methyl group from the nitrogen, leading to a fragment at m/z 100.

    • Ring opening adjacent to the nitrogen, followed by further fragmentation.

  • Loss of the Methylamino Group: Cleavage of the C-N bond could result in the loss of the methylamino group (•NHCH₃), leading to a fragment at m/z 85.

  • Ring Fragmentation: The tetrahydropyran ring can undergo fragmentation, leading to smaller charged species.

Comparative Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragments (m/z)
2-Methyltetrahydropyran	100	85, 57, 43
N-Methylpiperidine [13]	99	98, 84, 58, 42

Experimental Protocols

To ensure the scientific integrity of the presented data, the following are detailed, step-by-step methodologies for the key spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better resolution.

  • Lock the spectrometer to the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a one-pulse ¹H spectrum with a 90° pulse angle.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16 or 32 scans).

  • Process the data with Fourier transformation, phase correction, and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-220 ppm).

  • Use a larger number of scans compared to ¹H NMR due to the lower natural abundance of ¹³C (e.g., 1024 or more scans).

  • Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

  • Solution: Dissolve the sample in a suitable IR-transparent solvent (e.g., CCl₄ or CS₂) and place it in a liquid cell.

• Instrument Setup:

  • Use a Fourier Transform Infrared (FTIR) spectrometer.

  • Record a background spectrum of the empty sample holder (or the solvent).

• Data Acquisition:

  • Place the sample in the spectrometer and record the spectrum.

  • The instrument will automatically subtract the background spectrum.

  • Typically, data is collected over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

• Sample Introduction:

  • Direct Infusion: Introduce a dilute solution of the sample directly into the ion source via a syringe pump.

  • Gas Chromatography-Mass Spectrometry (GC-MS): If the sample is volatile, inject it into a gas chromatograph for separation before it enters the mass spectrometer.

• Ionization:

  • Electron Ionization (EI): This is a common technique for volatile compounds and provides characteristic fragmentation patterns.

  • Electrospray Ionization (ESI): This is a softer ionization technique suitable for less volatile or thermally labile compounds, often showing a prominent molecular ion peak.

• Mass Analysis:

  • Use a mass analyzer (e.g., quadrupole, time-of-flight) to separate the ions based on their mass-to-charge ratio (m/z).

• Data Acquisition:

  • Scan a range of m/z values to detect the molecular ion and fragment ions.

Visualizing the Connections: Structure and Spectroscopy

To visually represent the relationships between the molecular structure and the expected spectroscopic data, the following diagrams are provided.

Figure 1. Molecular structure of 2-Methylaminotetrahydropyran with key atoms labeled, and a depiction of the correlation between specific structural features and their expected spectroscopic signals.

Figure 2. A generalized workflow for the spectroscopic analysis and structural elucidation of 2-Methylaminotetrahydropyran.

Conclusion

This guide provides a comprehensive, albeit predictive, spectroscopic analysis of 2-Methylaminotetrahydropyran. By leveraging comparative data from structurally similar compounds and adhering to fundamental spectroscopic principles, we have constructed a detailed and scientifically grounded interpretation of its expected ¹H NMR, ¹³C NMR, IR, and Mass spectra. For researchers in drug development and related scientific fields, this guide serves as a valuable resource for the identification and characterization of this important heterocyclic scaffold, underscoring the power of a comparative and logic-driven approach in modern chemical analysis.

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A Comparative Guide to the Determination of Enantiomeric Purity of 2-Methylaminotetrahydropyran

The stereochemical integrity of pharmaceutical compounds is a cornerstone of modern drug development. Enantiomers of a chiral molecule can exhibit profoundly different pharmacological, toxicological, and metabolic profiles. Consequently, the precise determination of enantiomeric purity is not merely a regulatory hurdle but a fundamental requirement for ensuring the safety and efficacy of a drug substance. 2-Methylaminotetrahydropyran serves as a crucial chiral building block in the synthesis of various active pharmaceutical ingredients (APIs). Its enantiomeric purity directly influences the stereochemical composition of the final API.

This guide provides an in-depth comparison of the primary analytical techniques for determining the enantiomeric purity of 2-Methylaminotetrahydropyran: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We will delve into the causality behind experimental choices, provide validated protocols, and present comparative data to empower researchers and drug development professionals to select the most appropriate methodology for their specific needs.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

Chiral HPLC is arguably the most versatile and widely adopted technique for enantiomeric separations due to its high resolution, accuracy, and applicability to a broad range of compounds.[1] Two primary strategies are employed: direct separation on a Chiral Stationary Phase (CSP) and indirect separation following derivatization.

Direct Chiral HPLC

Expertise & Experience: The direct approach is often preferred for its simplicity, as it avoids the time-consuming and potentially error-prone step of derivatization. The core principle relies on the differential interaction between the enantiomers of the analyte and a chiral stationary phase.[2] For a basic amine like 2-Methylaminotetrahydropyran, polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are excellent starting points. These phases offer a multitude of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the chiral cavities of the polysaccharide structure.[3][4] The addition of a small amount of a basic modifier, such as diethylamine (DEA), to the mobile phase is critical for achieving good peak shape and preventing tailing by minimizing ionic interactions with residual silanols on the silica support.

Experimental Protocol: Direct Separation on a Polysaccharide-Based CSP

• Column Selection: CHIRALPAK® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) or CHIRALCEL® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase Preparation: Prepare a mobile phase consisting of n-Hexane and Isopropanol (IPA) in a 90:10 (v/v) ratio. Add 0.1% (v/v) of Diethylamine (DEA) as a basic modifier.

• Sample Preparation: Accurately weigh and dissolve the 2-Methylaminotetrahydropyran sample in the mobile phase to a final concentration of approximately 1 mg/mL.

• HPLC System Configuration:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection: UV at 210 nm (as the analyte lacks a strong chromophore, low UV is necessary)

  • Injection Volume: 10 µL

• Analysis: Inject the prepared sample. The two enantiomers should elute as distinct peaks. The enantiomeric excess (% e.e.) is calculated from the peak areas (A1 and A2) using the formula: % e.e. = |(A1 - A2) / (A1 + A2)| * 100.

Indirect Chiral HPLC

Expertise & Experience: The indirect method involves converting the enantiomers into a pair of diastereomers by reacting them with an enantiomerically pure Chiral Derivatizing Agent (CDA).[5] These diastereomers possess different physical properties and can be separated on a standard, achiral stationary phase (like a C18 column).[6] This approach is useful when direct methods fail or when a laboratory does not have a wide array of chiral columns. For primary and secondary amines, reagents like Marfey's Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA) are highly effective. The resulting derivatives contain a strong chromophore, significantly enhancing detection sensitivity.[5]

Experimental Protocol: Indirect Separation via Derivatization with Marfey's Reagent

• Derivatization:

  • Dissolve ~1 mg of 2-Methylaminotetrahydropyran in 200 µL of acetone.

  • Add 400 µL of a 1% (w/v) solution of Marfey's Reagent in acetone.

  • Add 80 µL of 1 M sodium bicarbonate.

  • Heat the mixture at 40°C for 1 hour.

  • After cooling, neutralize the reaction by adding 40 µL of 2 M HCl.

  • Evaporate the solvent and reconstitute the residue in the mobile phase.

• HPLC Analysis (on Achiral Column):

  • Column: Standard C18 column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% trifluoroacetic acid) is typically used.

  • Detection: UV at 340 nm.

  • The remaining parameters (flow rate, temperature) should be optimized for the best separation of the diastereomeric peaks.

Caption: Comparative workflow for direct and indirect chiral HPLC methods.

Data Summary: HPLC Methods

Parameter	Direct Chiral HPLC	Indirect Chiral HPLC
Principle	Differential interaction with CSP	Separation of diastereomers
Column	Chiral (e.g., Polysaccharide)	Achiral (e.g., C18)
Sample Prep	Simple dissolution	Chemical derivatization required
Run Time	Typically 15-30 min	Longer (includes derivatization)
Sensitivity	Moderate (analyte dependent)	High (due to chromophore in CDA)
Risk	None	Potential for kinetic resolution or racemization during derivatization

Chiral Gas Chromatography (GC): For Volatile Analogs

Expertise & Experience: Chiral GC is a powerful technique for the enantioseparation of volatile and thermally stable compounds.[7] While 2-Methylaminotetrahydropyran itself may have limited volatility, it can be readily derivatized to increase its volatility and improve its chromatographic behavior. A common approach is acylation, for example, with trifluoroacetic anhydride (TFAA). This reaction is rapid and quantitative, and the resulting trifluoroacetyl amide is highly volatile and electron-capturing, making it suitable for sensitive detection by Flame Ionization (FID) or Mass Spectrometry (MS). The separation is then performed on a capillary column coated with a chiral stationary phase, most commonly a cyclodextrin derivative.[8]

Experimental Protocol: Chiral GC-FID after Derivatization

• Derivatization:

  • Dissolve ~1 mg of 2-Methylaminotetrahydropyran in 500 µL of a suitable solvent like dichloromethane.

  • Add 100 µL of trifluoroacetic anhydride (TFAA).

  • Seal the vial and heat at 60°C for 15 minutes.

  • Cool to room temperature. The sample is now ready for injection.

• GC System Configuration:

  • Column: A cyclodextrin-based chiral column, such as Rt-βDEXse (30 m x 0.25 mm, 0.25 µm).[7]

  • Carrier Gas: Hydrogen or Helium at a constant flow.

  • Injector: Split/Splitless, 250°C.

  • Oven Program: Start at 100°C, hold for 1 min, then ramp to 180°C at 5°C/min.

  • Detector: FID at 270°C.

• Analysis: Inject 1 µL of the derivatized sample. Calculate % e.e. from the integrated peak areas of the two separated enantiomers.

Caption: General experimental workflow for chiral GC analysis.

NMR Spectroscopy: A Homogeneous Phase Approach

Expertise & Experience: NMR spectroscopy offers a distinct advantage as it analyzes the sample in a homogeneous solution, eliminating potential complications from matrix or stationary phase interactions.[9] Since enantiomers are indistinguishable in an achiral solvent, a Chiral Derivatizing Agent (CDA) is used to convert them into diastereomers.[10] These diastereomers have different spatial arrangements and, therefore, will exhibit distinct chemical shifts in the NMR spectrum.[11]

For a secondary amine like 2-Methylaminotetrahydropyran, α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl), also known as Mosher's acid chloride, is a classic and highly effective CDA.[5] The reaction forms stable diastereomeric amides. The presence of the CF₃ group allows for analysis in the ¹⁹F NMR spectrum, which is often preferred due to its wide chemical shift range and lack of background signals, leading to excellent resolution and straightforward quantification.[12][13]

Experimental Protocol: ¹⁹F NMR Analysis with (R)-MTPA-Cl

• Derivatization:

  • In an NMR tube, dissolve ~5-10 mg of 2-Methylaminotetrahydropyran in 0.7 mL of deuterated chloroform (CDCl₃).

  • Add a small amount of a base, such as pyridine or triethylamine (~1.2 equivalents), to scavenge the HCl byproduct.

  • Add a slight molar excess (~1.1 equivalents) of enantiomerically pure (R)-MTPA-Cl.

  • Cap the tube and mix thoroughly. The reaction is typically complete within 15-30 minutes at room temperature.

• NMR Acquisition:

  • Acquire a proton-decoupled ¹⁹F NMR spectrum.

  • The two diastereomers will give rise to two distinct signals (typically singlets) for their respective -CF₃ groups.

• Analysis:

  • Carefully integrate the two signals.

  • The enantiomeric excess is calculated directly from the ratio of the integrals, similar to the chromatographic methods.

Caption: Principle of enantiomeric purity determination by NMR using a CDA.

Method Comparison and Recommendations

The choice of analytical method depends on several factors, including the specific requirements of the analysis (e.g., accuracy, sensitivity), sample throughput, and available instrumentation.

Comparative Summary of Analytical Techniques

Feature	Direct Chiral HPLC	Chiral GC	NMR with CDA
Accuracy/Precision	High	High	Good to High
Sensitivity	Moderate to High	Very High (especially with MS)	Low (requires mg of sample)
Throughput	High	High	Low
Method Development	Moderate (column screening)	Moderate (derivatization & temp. program)	Relatively Simple
Cost (Consumables)	High (chiral columns)	Moderate	Low
Sample Recovery	Destructive	Destructive	Non-destructive
Key Advantage	Simplicity, broad applicability	Speed, high resolution	Absolute method (no calibration needed)
Key Limitation	Column cost and lifetime	Analyte must be volatile	Low sensitivity

Recommendations:

• For Routine Quality Control (QC) and High Throughput: Direct Chiral HPLC is the recommended method. Its simplicity, high precision, and robustness make it ideal for routine analysis in a regulated environment.

• For Trace-Level Impurity Analysis: Chiral GC-MS is the superior choice when high sensitivity is required to detect and quantify trace enantiomeric impurities, thanks to the inherent sensitivity of MS detection.

• For Structural Confirmation and Primary Analysis: NMR with a Chiral Derivatizing Agent is an excellent tool for unequivocal confirmation and for situations where a chromatographic method is not yet developed. It serves as a powerful orthogonal technique to validate chromatographic results.

By understanding the principles, advantages, and limitations of each technique, researchers can confidently select and implement the most suitable method for the critical task of determining the enantiomeric purity of 2-Methylaminotetrahydropyran, ensuring the quality and safety of the final pharmaceutical products.

References

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A Comparative Cost-Benefit Analysis of Synthetic Routes to 2-Methylaminotetrahydropyran: A Guide for Process Development

Introduction

The tetrahydropyran (THP) motif is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and pharmacologically active compounds.[1] Specifically, substituted aminotetrahydropyrans serve as critical intermediates in the development of therapeutics, including dipeptidyl peptidase-4 (DPP-4) inhibitors for type 2 diabetes.[1] 2-Methylaminotetrahydropyran, the subject of this guide, is a versatile building block whose efficient synthesis is paramount for advancing drug discovery programs.[2]

This guide provides an in-depth, comparative analysis of three distinct synthetic routes to 2-Methylaminotetrahydropyran. Moving beyond a simple recitation of reaction steps, we will dissect the underlying chemical principles, provide detailed experimental protocols, and evaluate each pathway through the lens of a cost-benefit analysis. The objective is to equip researchers, chemists, and drug development professionals with the critical insights needed to select the optimal synthetic strategy based on scale, cost, safety, and overall efficiency.

Route 1: Direct Reductive Amination from a Lactol Precursor

This approach is arguably the most direct and atom-economical route, leveraging the equilibrium between the cyclic lactol (2-hydroxytetrahydropyran) and its open-chain hydroxy aldehyde form. The carbonyl or its equivalent is trapped in situ by methylamine to form an iminium ion, which is then reduced to the target amine. This one-pot process is highly convergent and often favored for its simplicity.[3][4]

Conceptual Workflow & Mechanism

The synthesis begins with 2-hydroxytetrahydropyran, which is readily accessible from the reduction of δ-valerolactone or the hydration of dihydropyran. In a suitable solvent, this lactol exists in equilibrium with 5-hydroxypentanal. The addition of methylamine shifts this equilibrium, leading to the formation of a transient imine or iminium ion. A selective reducing agent, introduced into the same pot, reduces the C=N double bond to furnish the final product. The choice of reducing agent is critical; it must be capable of reducing the iminium ion without significantly reducing the starting aldehyde, thus preventing the formation of undesired byproducts.[5] Sodium triacetoxyborohydride (NaBH(OAc)₃) is an excellent candidate for this transformation due to its mildness and selectivity for imines over aldehydes.[6]

Caption: Workflow for the one-pot reductive amination of 2-hydroxytetrahydropyran.

Experimental Protocol

Materials: 2-Hydroxytetrahydropyran (1.0 eq), Methylamine (2.0 M solution in THF, 1.2 eq), Sodium triacetoxyborohydride (1.5 eq), Dichloromethane (DCM, solvent), Acetic Acid (catalytic), Saturated NaHCO₃ solution, Brine, Anhydrous MgSO₄.

• To a round-bottom flask charged with dichloromethane (DCM, 10 mL/g of starting material) under a nitrogen atmosphere, add 2-hydroxytetrahydropyran (1.0 eq).

• Cool the solution to 0 °C using an ice bath.

• Add a 2.0 M solution of methylamine in THF (1.2 eq) dropwise, followed by the addition of a catalytic amount of glacial acetic acid (0.1 eq).

• Stir the reaction mixture at 0 °C for 30 minutes to facilitate imine formation.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise, ensuring the internal temperature does not exceed 10 °C.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography or distillation to yield 2-Methylaminotetrahydropyran.

Route 2: Nucleophilic Substitution of 2-Halotetrahydropyran

This classical method relies on the SN2 displacement of a halide from the 2-position of the tetrahydropyran ring by methylamine. The key precursor, 2-chlorotetrahydropyran or 2-bromotetrahydropyran, is typically generated from the corresponding lactol by treatment with a halogenating agent. While conceptually straightforward, this two-step approach requires careful handling of the intermediate halide, which can be unstable.

Conceptual Workflow & Mechanism

The synthesis begins with the conversion of 2-hydroxytetrahydropyran into a more reactive electrophile. Treatment with an agent like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) converts the hydroxyl group into a good leaving group (chloride or bromide). This 2-halotetrahydropyran intermediate is then subjected to nucleophilic attack by an excess of methylamine. The amine acts as both the nucleophile and the base to neutralize the hydrogen halide byproduct. Using excess amine drives the reaction to completion and minimizes the potential for the product amine to act as a nucleophile itself, which could lead to over-alkylation.

Caption: Two-step workflow involving halogenation and subsequent amination.

Experimental Protocol

Step A: Synthesis of 2-Chlorotetrahydropyran Materials: 2-Hydroxytetrahydropyran (1.0 eq), Thionyl chloride (SOCl₂, 1.1 eq), Anhydrous Diethyl Ether (solvent).

• In a flame-dried, three-neck flask equipped with a dropping funnel and under a nitrogen atmosphere, dissolve 2-hydroxytetrahydropyran (1.0 eq) in anhydrous diethyl ether.

• Cool the solution to 0 °C.

• Add thionyl chloride (1.1 eq) dropwise via the addition funnel over 30 minutes.

• Allow the mixture to slowly warm to room temperature and stir for 2-3 hours.

• The reaction mixture containing the crude 2-chlorotetrahydropyran is often used directly in the next step without purification due to its instability.

Step B: Amination Materials: Crude 2-Chlorotetrahydropyran solution (from Step A), Methylamine (40% solution in water or 2.0 M in THF, >3.0 eq).

• Cool the ethereal solution of crude 2-chlorotetrahydropyran to 0 °C.

• Slowly add an excess of a concentrated methylamine solution (>3.0 eq) to the vigorously stirred mixture. A white precipitate (methylammonium chloride) will form.

• Seal the reaction vessel (if using a pressure-rated tube) or fit with a dry-ice condenser and allow it to stir at room temperature for 24 hours.

• Filter the reaction mixture to remove the ammonium salt, washing the solid with diethyl ether.

• Combine the filtrate and washes. Wash with a small amount of cold water and then brine.

• Dry the organic layer over anhydrous K₂CO₃ or MgSO₄, filter, and carefully remove the solvent under reduced pressure (product can be volatile).

• Further purification by distillation under vacuum affords the pure product.

Route 3: Multi-step Synthesis via Dihydropyran (DHP)

This route builds the required functionality onto the tetrahydropyran ring starting from the inexpensive and readily available 3,4-dihydro-2H-pyran (DHP). The strategy involves converting DHP into tetrahydropyran-2-methanol, activating the alcohol as a leaving group, and finally displacing it with methylamine. While longer, this pathway offers robust and well-established transformations that are highly scalable.

Conceptual Workflow & Mechanism

The first step is the hydroboration-oxidation of the double bond in DHP. This reaction proceeds with anti-Markovnikov regioselectivity, reliably placing the hydroxyl group at the 2-position to yield tetrahydropyran-2-methanol. The primary alcohol is then converted into a better leaving group, typically a tosylate, by reacting it with p-toluenesulfonyl chloride (TsCl) in the presence of a base like pyridine. In the final step, this tosylate is displaced by methylamine in a standard SN2 reaction to yield the target secondary amine.

Caption: Three-step synthesis starting from the commodity chemical dihydropyran.

Experimental Protocol

Step A: Synthesis of Tetrahydropyran-2-methanol Materials: 3,4-Dihydro-2H-pyran (1.0 eq), Borane-tetrahydrofuran complex (1.0 M solution in THF, 1.1 eq), Sodium hydroxide (3 M aq. solution), Hydrogen peroxide (30% aq. solution).

• To a solution of DHP (1.0 eq) in anhydrous THF at 0 °C under nitrogen, add the BH₃-THF solution (1.1 eq) dropwise.

• Stir the mixture at 0 °C for 1 hour, then at room temperature for 2 hours.

• Cool the reaction back to 0 °C and slowly add 3 M NaOH solution, followed by the very careful, dropwise addition of 30% H₂O₂.

• Heat the mixture to 50 °C for 1 hour.

• After cooling, extract the product with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate to give the crude alcohol, which can be purified by distillation.

Step B: Tosylation of the Alcohol Materials: Tetrahydropyran-2-methanol (1.0 eq), p-Toluenesulfonyl chloride (1.2 eq), Pyridine (solvent and base).

• Dissolve the alcohol (1.0 eq) in pyridine at 0 °C.

• Add p-toluenesulfonyl chloride (1.2 eq) portion-wise.

• Stir at 0 °C for 4-6 hours.

• Pour the reaction mixture into ice-water and extract with diethyl ether.

• Wash the organic layer sequentially with cold dilute HCl, saturated NaHCO₃, and brine.

• Dry over MgSO₄ and concentrate to yield the tosylate, which is often used without further purification.

Step C: Amination of the Tosylate Materials: Crude Tosylate (from Step B), Methylamine (40% solution in water or 2.0 M in THF, >3.0 eq), Acetonitrile (solvent).

• Dissolve the tosylate in acetonitrile and place it in a pressure vessel.

• Add an excess of the methylamine solution (>3.0 eq).

• Seal the vessel and heat to 60-80 °C for 12-24 hours.

• After cooling, concentrate the mixture to remove the solvent and excess methylamine.

• Take up the residue in DCM and wash with water to remove salts.

• Dry the organic layer, concentrate, and purify by column chromatography or distillation to obtain the final product.

Comparative Analysis

Feature	Route 1: Reductive Amination	Route 2: Nucleophilic Substitution	Route 3: From Dihydropyran
Starting Materials Cost	Moderate (Lactol/Lactone)	Moderate (Lactol)	Low (DHP is a commodity)
Number of Steps	1 (One-pot)	2	3
Overall Yield	Good to Excellent (70-90%)	Moderate (50-70%)	Good (60-80% over 3 steps)
Scalability	Excellent; one-pot process is ideal.	Moderate; unstable halide intermediate poses challenges.	Good; all steps are robust and well-understood.
Reagent Hazards	NaBH(OAc)₃ is relatively safe.	Thionyl chloride is corrosive and toxic.	Borane is flammable; H₂O₂ requires careful handling.
Environmental Impact	Good; high atom economy.	Poor; formation of stoichiometric salt waste.	Moderate; involves multiple solvents and reagents.
Key Advantage	High efficiency and simplicity.	Conceptually simple transformations.	Very low-cost starting material.
Key Disadvantage	Higher cost of selective reducing agent.	Unstable intermediate, lower overall yield.	Longest synthetic sequence.

Discussion & Recommendations

The choice of synthetic route to 2-Methylaminotetrahydropyran is a classic case of balancing efficiency, cost, and scalability.

• For rapid, lab-scale synthesis and discovery chemistry, Route 1 (Reductive Amination) is the superior choice. Its one-pot nature, high yield, and operational simplicity make it ideal for quickly generating material for biological screening. The higher cost of the selective reducing agent, sodium triacetoxyborohydride, is often negligible at this scale when weighed against the savings in time and labor.[6]

• Route 3 (From Dihydropyran) becomes highly attractive at the process development and manufacturing scale. The primary driver is the significantly lower cost of the starting material, dihydropyran. Although it involves three distinct steps, each transformation (hydroboration, tosylation, substitution) is robust, high-yielding, and well-precedented for large-scale operations. The higher processing cost associated with a multi-step synthesis can be offset by the low initial material cost.

• Route 2 (Nucleophilic Substitution) is generally the least favorable option. While it appears straightforward, the practical challenges associated with the stability of the 2-halotetrahydropyran intermediate often lead to lower and less consistent yields. The handling of corrosive halogenating agents like thionyl chloride also presents significant safety and equipment considerations, making it less appealing for both discovery and scale-up.

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case studies of 2-Methylaminotetrahydropyran in drug discovery

Bioisosteric Optimization in Drug Discovery: A Comparative Guide to 2-Methylaminotetrahydropyran (2-MATHP)

Executive Summary In modern medicinal chemistry, escaping the "flatland" of sp2-hybridized rings and mitigating the liabilities of highly basic amines are paramount challenges. The tetrahydropyran (THP) scaffold, specifically aminotetrahydropyrans like 2-methylaminotetrahydropyran (2-MATHP), has emerged as a superior bioisostere for traditional nitrogen-containing heterocycles such as piperidine and morpholine. This guide provides a rigorous comparative analysis of 2-MATHP, detailing the stereoelectronic causality behind its performance, real-world case studies in target inhibition, and self-validating experimental protocols for its integration into drug discovery pipelines.

Mechanistic Grounding: The Stereoelectronic Advantage The primary limitation of traditional saturated heterocycles (e.g., piperidine) is their high basicity (pKa ~10-11), which frequently translates to hERG channel blockade, phospholipidosis, and poor membrane permeability. Substituting a methylene group with an oxygen atom to form a THP ring leverages an inductive electron-withdrawing effect, effectively lowering the pKa of the adjacent amine.

However, 2-MATHP offers a distinct advantage over its 4-substituted counterparts and morpholines: conformational locking via the exo-anomeric effect . In 2-MATHP, the lone pair of electrons on the exocyclic nitrogen ( nN​ ) donates into the antibonding orbital of the adjacent carbon-oxygen bond ( σC−O∗​ ). This hyperconjugative interaction is significantly stronger than the competing endo-anomeric effect ( nO​→σC−N∗​ ), strongly biasing the molecule toward the equatorial conformation [2]. By pre-organizing the molecule into its bioactive conformation, 2-MATHP minimizes the entropic penalty upon receptor binding, directly translating to enhanced target potency.

Logical progression of bioisosteric replacement utilizing the 2-MATHP scaffold.

Comparative Performance Profiling To objectively evaluate 2-MATHP, we benchmark its physicochemical and DMPK (Drug Metabolism and Pharmacokinetics) parameters against standard alternatives.

Parameter	Piperidine	Morpholine	2-Methylamino-THP (2-MATHP)
Basicity (calc. pKa)	~10.0 - 11.0	~8.3	~8.5 - 9.0
Lipophilicity (LogP)	High	Low	Moderate
Conformational Flexibility	High (Rapid chair-flip)	High	Low (Locked via exo-anomeric effect)
hERG Liability Risk	High (Driven by basicity)	Low	Low
P-gp Efflux Ratio	Low to Moderate	High	Low to Moderate

Analysis: While morpholine successfully lowers basicity, its introduction often drastically increases the P-glycoprotein (P-gp) efflux ratio, limiting central nervous system (CNS) penetration and oral bioavailability [4]. 2-MATHP strikes an optimal balance: it lowers basicity enough to clear hERG safety margins while utilizing stereoelectronic locking to maintain a lipophilic surface area that resists P-gp recognition.

Case Studies in Drug Discovery The utility of the aminotetrahydropyran scaffold is validated across multiple therapeutic areas:

• Grp94 Selective Inhibitors (Anti-Inflammatory): In the development of therapies for ulcerative colitis, researchers required a moiety that could occupy a specific hydrophobic pocket (site 3) without introducing metabolic liabilities. The incorporation of an aminotetrahydropyran moiety yielded a highly potent compound with remarkable selectivity for Grp94 over Hsp90α, demonstrating the scaffold's ability to maintain favorable physicochemical properties while driving target-specific hydrophobic interactions [5].

• CDK9 Inhibitors (Oncology): During the comparative modeling and optimization of thiazole-based CDK9 inhibitors, simple alkyl amines and nitro-aromatic bioisosteres failed to achieve the desired efficacy. The integration of an aminotetrahydropyran moiety at the 2-position of the thiazole ring produced one of the most potent analogs in the series, achieving activity comparable to the natural product depsipeptide in the 1 to 10 µM range [3].

Self-Validating Experimental Protocols To successfully integrate 2-MATHP and its derivatives into a screening library, rigorous synthetic and DMPK protocols are required.

Protocol 1: Stereoselective C–H Functionalization of Aminotetrahydropyrans Direct functionalization of the THP ring is notoriously difficult. This protocol utilizes Pd(II)-catalyzed stereoselective γ-methylene C–H arylation to build highly substituted libraries without relying on prefunctionalized cyclization [1].

Step-by-Step Methodology:

• Substrate Preparation: Dissolve the primary aminotetrahydropyran (1.0 equiv) in a fluorinated solvent (e.g., hexafluoroisopropanol, HFIP) to stabilize the cationic Pd-intermediates.

• Catalyst Loading: Add Pd(OAc)2 (10 mol%) and an appropriate silver salt (e.g., AgOAc, 2.0 equiv) to act as an oxidant and halide scavenger.

• Arylation: Introduce the aryl iodide (1.5 equiv). Seal the reaction vessel and heat to 80°C for 12-24 hours.

• Validation (Causality Check): Monitor the reaction via LC-MS. The use of the native amine as a directing group ensures regioselectivity. If conversion stalls, verify the anhydrous nature of the silver salts, as moisture competitively binds the Pd center.

• α-Functionalization: Isolate the γ-arylated intermediate, then subject it to standard alkylation/arylation conditions (base, alkyl halide) to yield the di-substituted aminotetrahydropyran with high diastereoselectivity.

Step-by-step synthetic methodology for highly substituted aminotetrahydropyrans.

Protocol 2: Bidirectional Permeability & P-gp Efflux Profiling Because oxygen-containing bioisosteres can inadvertently trigger P-gp efflux, empirical validation of the 2-MATHP lead is mandatory.

Step-by-Step Methodology:

• Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts and culture for 21 days until the Transepithelial Electrical Resistance (TEER) exceeds 250 Ω·cm² (validating monolayer integrity).

• Dosing: Apply the 2-MATHP candidate (10 µM) to the apical (A) side for A-to-B transport, and to the basolateral (B) side for B-to-A transport.

• Incubation & Sampling: Incubate at 37°C. Take aliquots from the receiver compartments at 30, 60, and 90 minutes.

• Quantification: Analyze samples via LC-MS/MS to calculate the apparent permeability ( Papp​ ).

• Validation (Causality Check): Calculate the Efflux Ratio ( ER=Papp​(B−A)/Papp​(A−B) ). An ER < 2.0 confirms that the stereoelectronically locked THP scaffold has successfully evaded P-gp recognition, validating the bioisosteric design choice.

References

• Synthesis of Highly Substituted Aminotetrahydropyrans Enabled by Stereospecific Multi-Vector C–H Functionalization. nih.gov.

• Electrostatic and Stereoelectronic Effects in Carbohydrate Chemistry. ethernet.edu.et.

• Comparative Modeling of CDK9 Inhibitors to Explore Selectivity and Structure-Activity Relationships. biorxiv.org.

• Hit to Lead Optimisation of Antimalarial Thiadiazoles. liverpool.ac.uk.

• Discovery of a Potent Grp94 Selective Inhibitor with Anti-Inflammatory Efficacy in a Mouse Model of Ulcerative Colitis. acs.org.

Technical Comparison Guide: Benchmarking 2-Methylaminotetrahydropyran (2-MATHP) in Stereoelectronic Modeling

Executive Summary & Rationale

In the field of physical organic chemistry and drug development, accurately predicting the conformational behavior of glycosidic linkages is critical for designing stable nucleoside analogs and glycomimetics. While 2-methoxytetrahydropyran is the universal benchmark for O-glycosides, 2-Methylaminotetrahydropyran (2-MATHP) serves as the gold-standard model compound for evaluating the stereoelectronic dynamics of N-glycosidic bonds [1].

Unlike rigid, fully functionalized sugars where steric bulk obscures intrinsic electronic effects, 2-MATHP isolates the fundamental hemiaminal ether linkage. This guide objectively benchmarks 2-MATHP against alternative oxygen and sulfur models, providing researchers with validated experimental protocols and mechanistic causality to leverage this compound in conformational studies.

Mechanistic Causality: The Anomeric vs. Exo-Anomeric Tug-of-War

To utilize 2-MATHP effectively, one must understand the causality behind its unique conformational equilibrium. In tetrahydropyran systems, the spatial orientation of the substituent at the C2 position is dictated by the competition between two stereoelectronic interactions:

• The Endo-Anomeric Effect ( nO​→σC−X∗​ ): The oxygen atom within the ring donates its lone pair into the antibonding orbital of the exocyclic C-X bond. This stabilizes the axial conformation.

• The Exo-Anomeric Effect ( nX​→σC−O∗​ ): The exocyclic heteroatom donates its lone pair into the antibonding orbital of the endocyclic C-O bond. This stabilizes the equatorial conformation.

The 2-MATHP Advantage: Because nitrogen is significantly less electronegative than oxygen, the nitrogen lone pair ( nN​ ) is higher in energy and serves as a superior electron donor compared to the ring oxygen ( nO​ ). Furthermore, the σC−O∗​ orbital is a better electron acceptor than σC−N∗​ . Consequently, in 2-MATHP, the exo-anomeric effect overwhelmingly dominates , forcing the methylamino group into the equatorial position [2]. This contrasts sharply with O-glycoside models where the endo-anomeric effect forces the substituent axial.

Stereoelectronic pathways dictating conformational preferences in tetrahydropyran models.

Performance Benchmarking: 2-MATHP vs. Alternative Models

When benchmarking 2-MATHP against other tetrahydropyran derivatives, the data clearly illustrates how heteroatom substitution flips the conformational preference. The table below synthesizes quantitative and qualitative data derived from low-temperature NMR and ab initio molecular orbital calculations [3].

Benchmark Model	Exocyclic Group	Primary Stereoelectronic Driver	Preferred Conformation	Relative ΔG∘ Trend	Application Focus
2-Methoxytetrahydropyran	-OCH 3​	Endo-Anomeric ( nO​→σC−O∗​ )	Axial	Axial favored (~1.5 kcal/mol)	O-Glycosides, Acetal stability
2-Methylaminotetrahydropyran	-NHCH 3​	Exo-Anomeric ( nN​→σC−O∗​ )	Equatorial	Equatorial favored (>1.0 kcal/mol)	N-Glycosides, Nucleoside analogs
2-Methylthiotetrahydropyran	-SCH 3​	Weakened Anomeric / Steric	Equatorial	Equatorial favored (~0.9 kcal/mol)	S-Glycosides, Thioacetals
2-Ethyltetrahydropyran	-CH 2​ CH 3​	Purely Steric (No lone pair on C)	Equatorial	Equatorial favored (~1.7 kcal/mol)	C-Glycosides, Steric baselines

Key Takeaway: 2-MATHP is the only model where a strong stereoelectronic effect (rather than pure sterics) actively drives the substituent into the equatorial plane, making it an indispensable control for validating Density Functional Theory (DFT) calculations of N-linked pharmaceuticals.

Validated Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Causality for critical steps is explicitly defined to prevent experimental drift.

Protocol A: Synthesis of 2-MATHP via Hemiaminal Etherification

Objective: Synthesize high-purity 2-MATHP while preventing the hydrolysis of the acid-sensitive hemiaminal linkage.

• Activation: Dissolve 1.0 eq of 3,4-dihydro-2H-pyran (DHP) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Add 0.05 eq of pyridinium p-toluenesulfonate (PPTS) as a mild acid catalyst.

  • Causality: PPTS is chosen over strong acids (like TsOH) to prevent rapid polymerization of DHP while still efficiently generating the intermediate oxocarbenium ion.

• Nucleophilic Addition: Cool the reaction to 0°C. Slowly bubble anhydrous methylamine gas (1.5 eq) into the solution over 30 minutes.

• Quenching: Quench the reaction strictly with solid K 2​ CO 3​ rather than aqueous base.

  • Causality: Water introduction at this stage drives the equilibrium toward hydrolysis (yielding 5-hydroxypentanal). Solid K 2​ CO 3​ neutralizes the PPTS without introducing moisture.

• Purification: Filter the suspension and remove the DCM under reduced pressure. Purify the crude product via vacuum fractional distillation rather than silica gel chromatography.

  • Causality: Silica gel is inherently acidic and will rapidly decompose 2-MATHP back into DHP and methylamine. Distillation ensures the integrity of the hemiaminal ether.

Protocol B: Low-Temperature 1 H-NMR Conformational Analysis

Objective: Quantify the axial/equatorial equilibrium constant ( Keq​ ) of 2-MATHP to extract ΔG∘ .

• Sample Preparation: Dissolve 15 mg of purified 2-MATHP in 0.6 mL of strictly anhydrous Acetone- d6​ .

  • Causality: Protic solvents (like CD 3​ OD) engage in hydrogen bonding with the nitrogen lone pair, artificially suppressing the exo-anomeric effect. Anhydrous aprotic solvents ensure only intrinsic intramolecular forces are measured.

• Variable Temperature (VT) Calibration: Calibrate the NMR probe temperature using a neat methanol standard to ensure accurate thermodynamic calculations.

• Cooling & Acquisition: Cool the sample to 185 K (-88°C).

  • Causality: At room temperature, the axial and equatorial conformers interconvert too rapidly for the NMR timescale, yielding a single time-averaged peak. Cooling below the coalescence temperature "freezes" the conformers, allowing distinct integration of the axial and equatorial N-methyl protons.

• Data Extraction: Integrate the distinct signals for the equatorial and axial conformers. Calculate Keq​=[Equatorial]/[Axial] , and derive the free energy difference using ΔG∘=−RTln(Keq​) .

Self-validating experimental workflow for low-temperature NMR conformational analysis.

References

• Miljkovic, M. (2014). Electrostatic and Stereoelectronic Effects in Carbohydrate Chemistry. Springer. Available at:[Link]

• Booth, H., et al. (2001). Conformational equilibria involving 2-amino-1,3-dioxans: steric control of the anomeric effect. ARKIVOC. Available at:[Link]

• Salzkoetter, S., et al. (1993). Ab Initio Molecular Orbital Calculation of Carbohydrate Model Compounds. 5. Anomeric, Exo-Anomeric, and Reverse Anomeric Effects in C-, N-, and S-Glycosyl Compounds. The Journal of Physical Chemistry, ACS Publications. Available at:[Link]

Safety & Regulatory Compliance

2-Methylaminotetrahydropyran proper disposal procedures

Comprehensive Laboratory Protocol: Safe Handling and Disposal of 2-Methylaminotetrahydropyran

As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory hurdle, but as an integral part of experimental design. 2-Methylaminotetrahydropyran (CAS: 2622-48-2) is a specialized reagent utilized in organic synthesis and drug development. Due to its bifunctional nature—comprising a cyclic ether (tetrahydropyran) backbone and a secondary amine group—it presents a unique set of physicochemical hazards.

This guide outlines the mechanistic rationale and field-proven methodologies for the safe, professional disposal of 2-Methylaminotetrahydropyran, ensuring compliance, scientific integrity, and laboratory safety.

Hazard Profile & Mechanistic Causality

To safely manage 2-Methylaminotetrahydropyran waste, one must understand the chemical causality behind its hazards:

• The Ether Moiety (Peroxide Formation): The tetrahydropyran ring is structurally related to ethers that are notorious for forming shock-sensitive explosive peroxides upon prolonged exposure to oxygen and light[1]. While some recent literature highlights that the unsubstituted tetrahydropyran ring possesses higher peroxidative stability compared to tetrahydrofuran (THF)[2], institutional safety guidelines universally classify tetrahydropyran derivatives as potential peroxide-forming chemicals[1][3]. Evaporation or distillation concentrates these peroxides, significantly increasing the risk of detonation[4].

• The Amine Moiety (Corrosivity and Basicity): The methylamino group imparts significant basicity to the molecule. This makes the compound a corrosive hazard to biological tissues and highly incompatible with strong acids, acid chlorides, and oxidizing agents.

Physicochemical & Hazard Summary

The following table summarizes the critical data points that dictate the handling and disposal parameters for this compound.

Property / Hazard	Specification / Classification	Operational Implication
CAS Number	2622-48-2	Use for exact waste profiling and EHS documentation.
Chemical Class	Cyclic Ether / Secondary Amine	Requires dual-hazard consideration (Peroxide/Corrosive).
Peroxide Risk	Moderate (Group B / Class D)	Requires periodic testing; never distill waste to dryness[1][4].
Incompatibilities	Strong acids, oxidizers	Must be strictly segregated from acidic waste streams.
Storage (Pre-Disposal)	< 25°C, dark, inert atmosphere	Store waste in opaque or amber containers to slow autooxidation[1].

Operational Disposal Workflow

The following self-validating workflow ensures that all 2-Methylaminotetrahydropyran waste is assessed for explosive hazards prior to consolidation.

Caption: Step-by-step decision matrix for the safe segregation and disposal of 2-Methylaminotetrahydropyran.

Step-by-Step Disposal Methodology

Under no circumstances should laboratory personnel attempt to improvise waste treatment (e.g., DIY peroxide quenching of highly concentrated solutions) or dispose of this chemical down the drain. The following protocol must be executed in a professional laboratory setting utilizing proper Personal Protective Equipment (PPE), including splash goggles, a chemically resistant lab coat, and nitrile or butyl rubber gloves.

Phase 1: Pre-Disposal Peroxide Assessment Because inhibitors deplete over time and exposure to oxygen enhances peroxide formation[1][3], the waste stream must be validated before it is moved or consolidated.

• Working inside a certified chemical fume hood, carefully open the waste container. If crystalline solids are observed around the cap or in the liquid, do not touch the container. Friction can detonate peroxide crystals[4]. Evacuate the immediate area and call EHS.

• Dip a commercial peroxide test strip (e.g., Quantofix) or KI-starch paper into the solution.

• Read the concentration. If the concentration is < 20 ppm , it is generally safe for routine waste consolidation. If it is > 20 ppm , do not attempt to neutralize it; seal the container and contact your institutional Environmental Health and Safety (EHS) office for specialized stabilization and removal[1].

Phase 2: Segregation and Consolidation

• Ensure the receiving waste carboy is made of compatible material (e.g., High-Density Polyethylene (HDPE) or glass).

• Verify that the carboy contains only compatible non-halogenated, basic, or neutral organic solvents.

• Critical Exclusion: Never mix 2-Methylaminotetrahydropyran with acidic waste streams (e.g., HCl, Sulfuric acid waste) due to the exothermic neutralization reaction with the amine group.

Phase 3: Packaging and Labeling

• Seal the waste container with a vented cap if gas generation is a concern, though a standard secure cap is typically sufficient for stable organic waste.

• Affix a standardized Hazardous Waste label.

• Explicitly list "2-Methylaminotetrahydropyran" (do not use abbreviations) and check the hazard boxes for Flammable and Corrosive/Basic .

• Date the label the moment the first drop of waste enters the container.

Phase 4: Institutional Transfer

• Store the sealed waste container in a designated secondary containment tray, away from direct sunlight and heat sources, which accelerate autooxidation[1].

• Submit a waste pickup request to your institutional EHS department or a licensed hazardous waste management contractor. They possess the regulatory permits and specialized incineration facilities required to permanently destroy the compound.

References

• PubChem. "Tetrahydropyran - Hazardous Substances Data Bank." National Institutes of Health. URL:[Link]

• Florida Tech Office of Environmental Health and Safety. "Peroxide Forming Chemicals." URL:[Link]

• RSC Green Chemistry. "Catalytic production of tetrahydropyran (THP): a biomass-derived, economically competitive solvent." URL:[Link]

• Massachusetts Institute of Technology (MIT) Environment, Health & Safety. "EHS-0042 Peroxide Forming Chemicals." URL:[Link]

• University of New Mexico (UNM) Chemistry Department. "Peroxide-Forming Chemicals." URL:[Link]

Sources

• 1. ehs.mit.edu [ehs.mit.edu]
• 2. Catalytic production of tetrahydropyran (THP): a biomass-derived, economically competitive solvent with demonstrated use in plastic dissolution - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. chemistry.unm.edu [chemistry.unm.edu]
• 4. Peroxide Forming Chemicals | Florida Tech [fit.edu]

Personal protective equipment for handling 2-Methylaminotetrahydropyran

As a Senior Application Scientist, I designed this operational guide to transcend standard Safety Data Sheets (SDS). By understanding the mechanistic causality behind the physicochemical properties of 2-Methylaminotetrahydropyran, researchers can implement self-validating safety protocols that protect personnel and ensure experimental integrity.

Chemical Profiling & Hazard Causality

Before designing a handling protocol, we must analyze the molecule's physical reality. 2-Methylaminotetrahydropyran (CAS: 2622-48-2), also known as N-methyloxan-2-amine, is a secondary cyclic amine utilized extensively as a building block in drug development ()[]. Its behavior in the laboratory is governed by its volatility, basicity, and flammability.

Table 1: Physicochemical Properties & Safety Implications

Property	Value	Operational Implication
Boiling Point	165°C at 760 mmHg	Moderate volatility; requires continuous fume hood ventilation to prevent inhalation exposure ().
Flash Point	56.1°C	Category 3 Flammable Liquid. Vapors can ignite at elevated ambient temperatures; strict exclusion of ignition sources is required (2)[2].
Density	0.93 g/cm³	Floats on water. Aqueous fire suppression is ineffective and may spread the flammable liquid ()[].
Functional Group	Secondary Amine	Highly basic. Causes severe skin burns, rapid saponification of lipids, and severe corneal damage ()[4].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling reactive amines. The selection must be a self-validating system where each barrier accounts for a specific physicochemical threat.

• Hand Protection (The Causality of Permeation): Alkyl amines rapidly degrade standard latex and thin nitrile gloves through chemical permeation (5)[5]. To prevent transdermal exposure, operators must use Butyl rubber gloves or heavy-duty Nitrile (minimum 8 mil thickness) (6)[6]. For extended synthesis campaigns, a polymer laminate (e.g., SilverShield) inner glove paired with a nitrile outer glove provides the highest dexterity and chemical resistance.

• Eye/Face Protection: Amines cause rapid saponification of corneal lipids. Chemical splash goggles are non-negotiable; safety glasses with side shields offer inadequate protection against vapor and droplet ingress. If transferring volumes >50 mL, a full-face shield is mandatory.

• Respiratory Protection: With a boiling point of 165°C, 2-Methylaminotetrahydropyran possesses sufficient vapor pressure at room temperature to cause respiratory irritation. All transfers must occur in a certified fume hood. In the event of a spill or hood failure, a half-face respirator equipped with Organic Vapor (OV) cartridges (e.g., ABEK1) is required to neutralize amine vapors (6)[6].

Operational Workflow & Handling Protocol

To maintain scientific integrity and operational safety, the handling of 2-Methylaminotetrahydropyran must rigorously exclude oxygen, moisture, and ignition sources.

Fig 1. Step-by-step operational workflow for handling 2-Methylaminotetrahydropyran safely.

Step-by-Step Methodology:

• Pre-Operation Validation: Verify the fume hood flow rate is >100 fpm. Ground and bond all receiving vessels to prevent static discharge—a critical step given the 56.1°C flash point (2)[2].

• Inert Setup: Purge the reaction vessel with dry Nitrogen or Argon. Secondary amines readily absorb atmospheric CO2 and moisture to form insoluble carbamate salts, which can ruin reaction stoichiometry and clog syringe needles.

• Reagent Transfer: For volumes <20 mL, use a gas-tight glass syringe with a Luer-lock needle. For larger volumes, utilize a positive-pressure cannula transfer. Never pour the liquid open to the atmosphere.

• Reaction Execution: Maintain the reaction temperature well below the 56.1°C flash point unless operating in a strictly sealed, inert, and pressure-rated system.

• Quenching: Quench residual amine with a weak acid (e.g., 1M Citric Acid or saturated NH4Cl) to form water-soluble, non-volatile salts before exposing the mixture to ambient air.

Spill Response & Disposal Plan

A self-validating safety system anticipates failure. The spill response protocol relies on rapid neutralization to suppress vapor release and mitigate the fire hazard.

Fig 2. Logic tree for 2-Methylaminotetrahydropyran spill response and waste segregation.

Spill Response Methodology:

• Evacuate & Isolate: Immediately extinguish all ignition sources and hot plates.

• Assess: Determine if the spill is minor (<50 mL) or major (>50 mL). For major spills, evacuate the lab and contact Environmental Health and Safety (EHS).

• Neutralization (Minor Spill): Do not use water, as the amine will float (density 0.93 g/cm³) and continue to vaporize. Cover the spill with a compatible, non-combustible absorbent (e.g., vermiculite or sand). Neutralize the absorbed amine carefully with a solid weak acid like sodium bisulfate to suppress basic vapor release.

• Collection: Sweep the neutralized absorbent using non-sparking tools and place it into a highly visible, sealable hazardous waste container.

Disposal Plan:

• Classification: Dispose of as Non-Halogenated Flammable Waste (EPA waste codes typically apply for ignitability and corrosivity).

• Segregation: Strictly segregate from oxidizing agents, strong acids, and halogenated waste to prevent highly exothermic acid-base reactions or the generation of toxic gases.

References

• CAS 2622-48-2 (2H-Pyran-2-amine,tetrahydro-N-methyl-)
• 2-methylaminotetrahydropyran | CAS#:2622-48-2 | Chemsrc Source: Chemsrc URL
• GHS 11 (Rev.11)
• Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification - 3M Source: 3M URL
• ULTRAPOUR PART B - Barnes Products Source: Barnes Products URL

Sources

• 2. 2-methylaminotetrahydropyran | CAS#:2622-48-2 | Chemsrc [chemsrc.com]
• 4. CAS 2622-48-2 GHS 11 (Rev.11) SDS/MSDS | 免费查看与Word下载 | XiXisys [xixisys.com]
• 5. multimedia.3m.com [multimedia.3m.com]
• 6. barnes.com.au [barnes.com.au]